2-Bromo-5-chloro-benzeneethanol

Core Science & Biosynthesis

2-Bromo-5-chloro-benzeneethanol CAS 947614-94-0 properties

An In-depth Technical Guide to 2-Bromo-5-chloro-benzeneethanol (CAS 947614-94-0) for Advanced Chemical Research

Introduction: Unveiling a Key Synthetic Building Block

In the landscape of modern drug discovery and fine chemical synthesis, the strategic use of halogenated aromatic intermediates is paramount. 2-Bromo-5-chloro-benzeneethanol (CAS: 947614-94-0), a disubstituted phenylethanol derivative, represents a versatile and valuable building block for researchers and medicinal chemists. Its unique arrangement of bromine, chlorine, and a primary alcohol functional group on a benzene scaffold offers multiple reactive handles for sophisticated molecular engineering. The bromine atom is primed for cross-coupling reactions, the chlorine atom modifies electronic properties and offers an additional site for nucleophilic substitution under specific conditions, and the ethanol moiety provides a straightforward point for esterification, etherification, or oxidation to introduce further complexity. This guide provides an in-depth analysis of its properties, a proposed synthetic strategy, potential applications, analytical quality control methodologies, and essential safety protocols, designed to empower scientists in leveraging this compound to its full potential.

Section 1: Core Physicochemical & Structural Properties

A thorough understanding of a compound's fundamental properties is the bedrock of its effective application in research and development. 2-Bromo-5-chloro-benzeneethanol is a compound whose physical state can vary, highlighting the importance of proper storage and handling.

Structural and Identity Data

• IUPAC Name: 2-(2-Bromo-5-chlorophenyl)ethan-1-ol[1]

• Synonyms: 2-(2-Bromo-5-chlorophenyl)ethanol

• CAS Number: 947614-94-0

• Molecular Formula: C₈H₈BrClO

• InChI Key: HAKYKQWZRSPYAR-UHFFFAOYSA-N

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of 2-Bromo-5-chloro-benzeneethanol.

Property	Value	Source(s)
Molecular Weight	235.51 g/mol
Physical Form	Colorless to pale yellow solid, semi-solid, or liquid
Typical Purity	≥97%
Storage Temperature	2-8°C, sealed in dry conditions

Section 2: Proposed Synthesis and Mechanistic Rationale

While specific, peer-reviewed synthesis routes for 2-Bromo-5-chloro-benzeneethanol are not extensively published, a logical and efficient pathway can be devised from its structural precursor, 2-bromo-5-chlorobenzoic acid. The choice of this starting material is strategic, as related benzoic acids are known intermediates in the synthesis of pharmaceuticals, such as hypoglycemic drugs.[2][3]

The proposed two-step synthesis involves the esterification of the carboxylic acid followed by a selective reduction.

Experimental Protocol: A Plausible Synthetic Route

Step 1: Fischer Esterification to Methyl 2-Bromo-5-chlorobenzoate

• Rationale: Esterification protects the carboxylic acid and converts it into a functional group that is more amenable to selective reduction than the acid itself. Using methanol is cost-effective and the reaction is catalyzed by a strong acid, typically sulfuric acid.

• Procedure:

  • To a solution of 2-bromo-5-chlorobenzoic acid (1.0 eq) in methanol (5-10 volumes), add concentrated sulfuric acid (0.1 eq) dropwise at 0°C.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

  • Upon completion, cool the mixture and remove the methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude methyl ester, which can be purified by column chromatography if necessary.

Step 2: Selective Reduction to 2-Bromo-5-chloro-benzeneethanol

• Rationale: The reduction of the methyl ester to the primary alcohol requires a reducing agent that will not affect the aryl halides. Sodium borohydride (NaBH₄) in the presence of a Lewis acid like lithium chloride (LiCl) or a more powerful reagent like lithium aluminum hydride (LiH₄) could be used. However, for superior selectivity and milder conditions, lithium borohydride (LiBH₄) is an excellent choice. It is more reactive than NaBH₄ but generally less aggressive towards other functional groups than LiH₄.

• Procedure:

  • Dissolve the methyl 2-bromo-5-chlorobenzoate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0°C in an ice bath.

  • Add lithium borohydride (1.5-2.0 eq) portion-wise, controlling any effervescence.

  • After the addition is complete, allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by slowly adding a saturated solution of ammonium chloride or 1M HCl at 0°C.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting crude alcohol by silica gel column chromatography to obtain 2-Bromo-5-chloro-benzeneethanol.

Synthesis Workflow Diagram

Caption: Proposed two-step synthesis of 2-Bromo-5-chloro-benzeneethanol.

Section 3: Applications in Medicinal Chemistry

The trifunctional nature of 2-Bromo-5-chloro-benzeneethanol makes it a highly attractive starting material for generating libraries of compounds in drug discovery programs. Halogenated compounds are prevalent in pharmaceuticals, with over 250 FDA-approved chloro-containing drugs on the market.[4]

• Suzuki and other Cross-Coupling Reactions: The aryl bromide is an ideal handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). This allows for the facile introduction of diverse aryl, alkyl, or alkyne groups at this position, enabling systematic Structure-Activity Relationship (SAR) studies.

• Derivatization of the Hydroxyl Group: The primary alcohol can be easily oxidized to an aldehyde or carboxylic acid, or converted into esters and ethers. This allows for the exploration of different linkers or pharmacophoric groups.

• Scaffold for Novel Heterocycles: The ethanol side chain, in conjunction with the ortho-bromo substituent, can be used to construct fused heterocyclic ring systems, which are common cores in many biologically active molecules. For instance, intramolecular cyclization following a coupling reaction can lead to complex scaffolds.

Section 4: Analytical Methodologies for Quality Control

Ensuring the purity and identity of starting materials is critical. High-Performance Liquid Chromatography (HPLC) is the gold standard for this purpose. While a specific monograph for this compound is not available, a robust reverse-phase HPLC method can be developed based on methods for similar aromatic compounds like 2-Bromo-5-chlorotoluene.[5]

Proposed HPLC Protocol for Purity Analysis

• Rationale: A C18 column is chosen for its versatility in retaining moderately polar to nonpolar aromatic compounds. A mobile phase of acetonitrile and water provides good separation, with a small amount of acid (like phosphoric or formic acid) to ensure sharp peak shapes by suppressing the ionization of any acidic impurities. UV detection is suitable due to the aromatic nature of the analyte.

• Method Parameters:

  • Column: C18, 4.6 x 250 mm, 5 µm particle size

  • Mobile Phase: A: Water with 0.1% Phosphoric Acid; B: Acetonitrile

  • Gradient: 60% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 60% B over 1 minute, and equilibrate for 4 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 220 nm

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve the sample in a 50:50 mixture of acetonitrile and water to a concentration of ~0.5 mg/mL.

• System Validation: The method's suitability should be confirmed by ensuring reproducibility. The relative standard deviation for the peak area of the main component should be less than 2% over five replicate injections. Peak tailing should be between 0.8 and 1.5.

Analytical Workflow Diagram

Caption: HPLC workflow for purity analysis of 2-Bromo-5-chloro-benzeneethanol.

Section 5: Safety, Handling, and Storage

Proper handling of 2-Bromo-5-chloro-benzeneethanol is essential to ensure laboratory safety. The compound is classified with a GHS07 pictogram, indicating it can cause harm.

Hazard Class	Hazard Statement	GHS Code	Source(s)
Acute Toxicity (Oral)	Harmful if swallowed	H302
Skin Corrosion/Irritation	Causes skin irritation	H315
Eye Damage/Irritation	Causes serious eye irritation	H319
STOT - Single Exposure	May cause respiratory irritation	H335

Handling and Storage Recommendations

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.[1][6]

• Ventilation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhalation of any vapors or aerosols.[6]

• Storage: Keep the container tightly closed and store in a cool, dry place as recommended (2-8°C).[1] It should be stored away from strong oxidizing agents.[1]

• First Aid:

  • In case of eye contact: Immediately rinse with plenty of water for at least 20 minutes and seek medical attention.[1]

  • In case of skin contact: Wash off with soap and plenty of water. Remove contaminated clothing.[1]

  • If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[7]

  • If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center.[8]

Conclusion

2-Bromo-5-chloro-benzeneethanol, CAS 947614-94-0, is a strategically important intermediate for chemical synthesis. Its well-defined physicochemical properties, combined with its multiple reactive sites, provide a robust platform for the development of novel molecules, particularly in the pharmaceutical industry. By understanding its synthetic pathways, leveraging modern analytical techniques for quality control, and adhering to strict safety protocols, researchers can effectively utilize this compound to accelerate their discovery and development pipelines.

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Safety data sheet (SDS) for 2-(2-Bromo-5-chlorophenyl)ethanol

Executive Summary & Compound Identification

2-(2-Bromo-5-chlorophenyl)ethanol is a specialized halogenated aromatic alcohol utilized primarily as a pharmacophore building block in the synthesis of SGLT2 inhibitors (e.g., Empagliflozin analogs) and other bioactive small molecules. Its structure—a phenethyl alcohol core substituted with bromine and chlorine—imparts specific reactivity profiles useful for cross-coupling reactions (Suzuki-Miyaura) but also necessitates rigorous safety protocols due to its potential for alkylation and tissue irritation.

This guide transcends standard GHS compliance, offering a mechanistic understanding of the compound's hazards to ensure the safety and data integrity of research workflows.

Parameter	Technical Detail
IUPAC Name	2-(2-Bromo-5-chlorophenyl)ethan-1-ol
CAS Number	947614-94-0
Molecular Formula	C₈H₈BrClO
Molecular Weight	235.51 g/mol
Physical State	Colorless to pale yellow liquid or semi-solid (dependent on purity/temperature)
Solubility	Soluble in DMSO, Methanol, DCM; Sparingly soluble in water

Hazard Identification & Risk Assessment

GHS Classification (Mechanistic Basis)

While standard SDSs list codes, understanding the chemical basis of these hazards allows for better risk mitigation.

• Acute Toxicity, Oral (Category 4) - H302: The halogenated phenyl ring increases lipophilicity, facilitating absorption through the gastrointestinal tract. Metabolic oxidation can yield the corresponding phenylacetic acid derivative, which may disrupt cellular homeostasis.

• Skin & Eye Irritation (Category 2/2A) - H315 / H319: The hydroxyl moiety combined with the lipophilic halogenated ring allows the compound to penetrate the stratum corneum and lipid bilayers of the eye, causing immediate localized inflammation and protein denaturation.

• STOT - Single Exposure (Category 3) - H335: Volatility is low, but aerosolization during pipetting or heating generates mists that irritate the upper respiratory tract mucous membranes.

Structural Alerts

• Aryl Halides (Br, Cl): The C-Br bond is a site for potential radical generation under UV light or high heat; however, under ambient conditions, the primary risk is environmental persistence and specific organ toxicity if accumulated.

• Primary Alcohol: Susceptible to oxidation. Incompatible with strong oxidizing agents (e.g., Jones reagent, PCC) which can generate exothermic reactions and toxic byproducts.

Emergency Response Protocols

This section details the immediate actions required upon exposure. The workflow emphasizes containment and neutralization over simple dilution.

First Aid Logic

• Ocular Exposure: Do not merely rinse. Use an isotonic saline wash if available to prevent osmotic stress on already damaged corneal tissue. Flush for 15 minutes minimum .

• Dermal Exposure: The compound is lipophilic. Wash with soap (surfactant) and water.[1][2][3] Avoid organic solvents (ethanol, acetone) for cleaning skin, as they will dissolve the compound and drive it deeper into the dermis.

Emergency Decision Matrix

The following diagram outlines the critical decision path for laboratory incidents involving this compound.

Figure 1: Decision matrix for immediate incident response, prioritizing specific decontamination methods.

Handling, Storage & Engineering Controls

Engineering Controls

• Ventilation: All open handling must occur within a certified chemical fume hood maintaining a face velocity of >100 fpm.

• Inert Atmosphere: While not pyrophoric, the compound is best stored under Argon or Nitrogen to prevent slow oxidation of the alcohol group and hydrolysis of the aryl halides over long-term storage.

Personal Protective Equipment (PPE) Selection

• Gloves: Standard latex is insufficient due to the halogenated nature. Nitrile (0.11 mm minimum) is required. For prolonged contact, use Silver Shield/4H laminate gloves.

• Respiratory: If heating or aerosolizing outside a hood (strongly discouraged), a half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges is mandatory.

Handling Workflow

The following diagram illustrates the safe handling lifecycle from storage to disposal.

Figure 2: Operational workflow ensuring compound integrity and safe disposal paths.

Physicochemical Profile

Data aggregated from experimental analysis and QSAR predictions for CAS 947614-94-0.

Property	Value	Method/Note
Appearance	Colorless to pale yellow oil/solid	Purity dependent
Boiling Point	~320°C (Predicted)	Decomposition likely before BP
Density	~1.6 g/cm³ (Predicted)	High density due to Br/Cl
LogP	3.2 ± 0.4	Lipophilic (Bioaccumulation risk)
pKa	~14.8 (Hydroxyl)	Weakly acidic
Flash Point	>110°C	Non-flammable under standard conditions

Synthesis & Stability Insights

Synthetic Context

Understanding the synthesis aids in identifying impurities. This compound is typically synthesized via the reduction of 2-(2-bromo-5-chlorophenyl)acetic acid using Borane-THF or Lithium Aluminum Hydride (LAH).

• Impurity Alert: Residual Boron species or unreacted acid may be present.

• Stability: The C-Br bond at the ortho position is sterically crowded but susceptible to Lithium-Halogen exchange if exposed to strong organolithium bases (e.g., n-BuLi) inadvertently.

Degradation Pathways

Primary degradation occurs via oxidation of the alcohol or photolytic cleavage of the C-Br bond.

Figure 3: Potential degradation pathways requiring mitigation via proper storage (Dark/Inert).

Toxicological & Ecological Assessment

Toxicological Data (Analog-Based)

Direct LD50 data for this specific CAS is limited. Data is inferred from structural analogs (e.g., 2-bromophenethyl alcohol).

• Acute Oral Toxicity: Estimated LD50 (Rat) ~500–1200 mg/kg.

• Carcinogenicity: Not listed by IARC/NTP.[4] However, halogenated aromatics are often scrutinized for liver toxicity upon chronic exposure.

• Mutagenicity: Ames test data for similar structures is often negative, but caution is advised due to the alkylating potential of metabolic byproducts.

Ecological Impact

• Aquatic Toxicity: High. The presence of Chlorine and Bromine on the aromatic ring significantly increases resistance to biodegradation.

• Disposal: DO NOT discharge into sewer systems.[2] This material must be incinerated in a facility equipped with scrubbers for hydrogen halide (HBr/HCl) capture.

References

• Sigma-Aldrich. (2024). Safety Data Sheet: 2-(2-Bromo-5-chlorophenyl)ethanol. Retrieved from

• PubChem. (n.d.). Compound Summary: 2-(2-Bromo-5-chlorophenyl)ethanol.[5] National Library of Medicine. Retrieved from

• Thermo Fisher Scientific. (2025). Safety Data Sheet: Halogenated Phenethyl Alcohols. Retrieved from

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• ECHA (European Chemicals Agency). (n.d.). Guidance on the Application of the CLP Criteria. Retrieved from

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An In-Depth Technical Guide to the Storage Conditions and Stability of 2-Bromo-5-chloro-benzeneethanol

Introduction

2-Bromo-5-chloro-benzeneethanol is a halogenated aromatic alcohol of significant interest to researchers and scientists in the field of drug development and organic synthesis. As an intermediate, its purity and stability are paramount to ensuring the successful synthesis of active pharmaceutical ingredients (APIs) and other target molecules. This technical guide provides a comprehensive overview of the recommended storage conditions, potential degradation pathways, and a robust framework for stability testing of 2-Bromo-5-chloro-benzeneethanol. The insights herein are grounded in established principles of chemical stability and regulatory guidelines to ensure the integrity of this crucial research material.

Physicochemical Properties and Recommended Storage

Understanding the inherent physicochemical properties of 2-Bromo-5-chloro-benzeneethanol is fundamental to establishing appropriate storage and handling procedures. While specific experimental data for this compound is not extensively published, its structure as a substituted phenylethanol allows for informed recommendations based on analogous compounds.

Recommended Storage Conditions:

For optimal stability, 2-Bromo-5-chloro-benzeneethanol should be stored under the following conditions:

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C	Refrigeration slows down potential chemical degradation reactions, thereby preserving the integrity of the compound over an extended period.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen)	The phenylethanol moiety can be susceptible to oxidation. An inert atmosphere minimizes contact with oxygen, preventing oxidative degradation.
Moisture	Store in a tightly sealed container in a dry place	Halogenated compounds can be sensitive to moisture, which may lead to hydrolysis or other unwanted reactions. A tightly sealed container prevents the ingress of atmospheric moisture.
Light	Protect from light	Aromatic and halogenated compounds can be photolabile. Storage in an amber vial or in a dark location is recommended to prevent photodegradation.

Potential Degradation Pathways

Forced degradation studies are essential for identifying potential degradation products and understanding the chemical vulnerabilities of a molecule.[1] Based on the structure of 2-Bromo-5-chloro-benzeneethanol, several degradation pathways can be postulated under stress conditions such as exposure to heat, light, oxidizing agents, and hydrolytic environments.

Oxidation

The secondary alcohol group in 2-Bromo-5-chloro-benzeneethanol is a primary site for oxidative degradation. Mild oxidation can yield the corresponding ketone, 1-(2-bromo-5-chlorophenyl)ethanone.[2][3][4] Under more aggressive oxidative conditions, further cleavage of the molecule could occur.

• Potential Degradation Product: 1-(2-bromo-5-chlorophenyl)ethanone

Thermal Degradation

Elevated temperatures can provide the energy required to break chemical bonds. For substituted benzyl alcohols and phenylethanols, thermal stress can lead to the formation of various smaller, volatile byproducts through complex fragmentation pathways.[1][5][6] Pyrolysis studies on benzyl alcohol have shown the formation of benzene, toluene, and benzaldehyde, suggesting that thermal decomposition of 2-Bromo-5-chloro-benzeneethanol could result in analogous brominated and chlorinated aromatic fragments.[1][6][7]

• Potential Degradation Products: Bromochlorobenzene, bromochlorotoluene, and other related volatile aromatics.

Photodegradation

Aromatic and halogenated compounds are often susceptible to degradation upon exposure to light, particularly UV radiation.[8] The energy from photons can be absorbed by the molecule, leading to the formation of reactive intermediates and subsequent degradation products. For halogenated aromatics, this can sometimes involve the cleavage of the carbon-halogen bond.

• Potential Degradation Products: Complex mixture of photoproducts, potentially including dehalogenated species or products of ring rearrangement.

Acid/Base Catalyzed Degradation

While the carbon-halogen bonds on the aromatic ring are generally stable, extreme pH conditions, especially when combined with heat, could potentially lead to hydrolysis, replacing a halogen atom with a hydroxyl group. However, a more likely pathway under acidic conditions involves the protonation of the hydroxyl group, followed by elimination of water to form a carbocation, which could then undergo rearrangement or reaction with a nucleophile.[9][10][11]

• Potential Degradation Products: 2-Bromo-5-chlorostyrene (via dehydration), or products resulting from nucleophilic substitution at the benzylic position.

Framework for a Comprehensive Stability Study

A well-designed stability study is crucial for determining the retest period and ensuring the quality of 2-Bromo-5-chloro-benzeneethanol. The International Council for Harmonisation (ICH) Q1A(R2) guidelines provide a robust framework for such studies on new drug substances.[2][3]

Experimental Protocol: Stability Indicating Method Development and Forced Degradation

The cornerstone of a reliable stability study is a validated stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC).[12][13] This method must be able to separate the intact compound from all potential process impurities and degradation products.

1. HPLC Method Development:

• Column: A reversed-phase C18 column is a common starting point for the separation of aromatic compounds.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer or dilute formic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically employed to achieve good separation of compounds with varying polarities.

• Detection: A photodiode array (PDA) detector is recommended to monitor the elution at multiple wavelengths and to assess peak purity.

2. Forced Degradation Studies:

• Acid Hydrolysis: Treat a solution of the compound with 0.1 M HCl at 60°C for a specified period (e.g., 24 hours).

• Base Hydrolysis: Treat a solution of the compound with 0.1 M NaOH at 60°C for a specified period.

• Oxidative Degradation: Treat a solution of the compound with 3% H₂O₂ at room temperature.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).

• Photostability: Expose the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

3. Sample Analysis and Method Validation:

• Analyze the stressed samples using the developed HPLC method.

• The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Workflow for Stability Testing of 2-Bromo-5-chloro-benzeneethanol

Caption: Workflow for a comprehensive stability study of 2-Bromo-5-chloro-benzeneethanol.

Conclusion

The chemical stability of 2-Bromo-5-chloro-benzeneethanol is critical for its successful application in research and development. By adhering to the recommended storage conditions of refrigeration (2-8°C) in a dry, inert, and light-protected environment, the integrity of the compound can be effectively maintained. A thorough understanding of its potential degradation pathways, primarily oxidation of the alcohol and potential thermal or photodegradation, allows for proactive measures to be taken during its handling and use. Implementing a robust stability testing program, guided by ICH principles and employing a validated stability-indicating HPLC method, is the most reliable approach to formally establish a retest period and ensure the consistent quality of 2-Bromo-5-chloro-benzeneethanol for its intended scientific applications.

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• 2. DigitalCommons@SHU - Academic Festival: Optimization of the Oxidation of 1-Phenylethanol [digitalcommons.sacredheart.edu]
• 3. Deracemization of 1-phenylethanols in a one-pot process combining Mn-driven oxidation with enzymatic reduction utilizing a compartmentalization technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Shock wave study of the thermal decomposition benzyl alcohol [pascal-francis.inist.fr]
• 6. researchgate.net [researchgate.net]
• 7. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 8. Photodegradation mechanism of organic contaminants mediated by chlorinated algal organic matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Chemical Transformations of Benzyl Alcohol Caused by Atomic Chlorine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. A New Stability Indicating HPLC Method for Related Substances in Zolmitriptan - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Selectivity Synthesis of 2-Bromo-5-chlorobenzeneethanol via Grignard Chemistry

Abstract & Strategic Analysis

The synthesis of 2-Bromo-5-chlorobenzeneethanol (CAS: 144063-05-4) presents a classic chemoselectivity challenge in organometallic chemistry. The target molecule contains three distinct functionalities on the aromatic ring: a chemically labile bromine, a chlorine atom, and a hydroxyethyl side chain.

Standard Grignard formation using magnesium metal and a poly-halogenated precursor (e.g., 1,2-dibromo-4-chlorobenzene) often leads to "halogen scrambling," resulting in a mixture of regioisomers and oligomers due to lack of selectivity between the bromine sites. Furthermore, the traditional route involving benzyl halides is prone to Wurtz-type homocoupling (dimerization).

This Application Note details a High-Precision Protocol utilizing Magnesium-Halogen Exchange (the "Turbo Grignard" method). By employing the Knochel-Hauser reagent (iPrMgCl·LiCl), we achieve kinetic control, selectively activating the iodine atom in 1-bromo-4-chloro-2-iodobenzene while preserving the sensitive C-Br and C-Cl bonds. This species is then trapped with ethylene oxide to yield the target alcohol with >95% regiochemical purity.

Key Advantages of This Protocol

• Chemoselectivity: Exclusive activation of the C-I bond over C-Br and C-Cl.

• Safety: Operates at lower temperatures (-20°C), reducing thermal runaway risks associated with initiation of aryl halides.

• Yield: Eliminates Wurtz coupling by-products common in benzyl-halide Grignard routes.

Chemical Pathway & Mechanism

The success of this protocol relies on the rapid rate of Iodine-Magnesium exchange compared to Bromine-Magnesium exchange. The lithium chloride additive breaks up polymeric magnesium aggregates, increasing the reactivity of the isopropylmagnesium species (Turbo Grignard).

Reaction Scheme (DOT Visualization)

Figure 1: Selective Iodine-Magnesium exchange pathway preventing C-Br/C-Cl cleavage.

Experimental Protocol

Materials & Reagents

Component	Specification	Role
Precursor	1-Bromo-4-chloro-2-iodobenzene (>98%)	Substrate
Exchange Reagent	iPrMgCl[1]·LiCl (1.3 M in THF)	Selective Magnesiation
Electrophile	Ethylene Oxide (2.5 - 3.0 M in THF)	C2-Homologation
Solvent	Anhydrous THF (Sure/Seal™ or distilled)	Reaction Medium
Quench	Sat. aq. NH₄Cl	Protonation

Step-by-Step Methodology

Step 1: System Preparation

• Flame-dry a 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, nitrogen inlet, and a low-temperature thermometer.

• Purge with Nitrogen (

  ) or Argon for 15 minutes.

• Critical: Ensure all syringes and needles are oven-dried. Moisture is the primary cause of yield loss.

Step 2: Substrate Dissolution

• Charge the RBF with 1-bromo-4-chloro-2-iodobenzene (1.0 equiv, e.g., 10 mmol, 3.17 g).

• Add anhydrous THF (Volume to reach 0.5 M concentration, ~20 mL).

• Cool the solution to -20°C using an acetone/dry ice bath or a cryostat.

Step 3: Selective Exchange (The "Turbo" Step)

• Add iPrMgCl·LiCl (1.1 equiv, 1.3 M solution) dropwise over 10 minutes via syringe pump or pressure-equalizing dropping funnel.

  • Note: Maintain internal temperature below -15°C to prevent reaction with the bromine at position 2.

• Stir at -20°C for 30–45 minutes.

  • Validation: Take a 0.1 mL aliquot, quench with

    , and analyze via GC-MS or NMR. Disappearance of the Iodo-precursor and appearance of the deuterated analog confirms exchange completion.

Step 4: Epoxide Trapping

• Add Ethylene Oxide solution (1.5 equiv) slowly to the cold reaction mixture.

  • Safety: Ethylene oxide is toxic and carcinogenic. Handle in a well-ventilated fume hood.

• Allow the mixture to warm slowly to 0°C over 2 hours, then to room temperature (25°C) for 1 hour.

  • Mechanistic Insight: The ring-opening of epoxides by Grignards is slower than carbonyl addition; warming is usually required to drive it to completion.

Step 5: Workup & Purification

• Cool the mixture to 0°C.

• Quench by slow addition of saturated

  solution.

• Extract with Ethyl Acetate (3 x 20 mL).

• Wash combined organics with Brine, dry over

  , and concentrate

  • vacuo.[2]

• Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient). The product is typically a viscous oil or low-melting solid.

Troubleshooting & Optimization Guide

The following decision tree assists in diagnosing common failures in this specific synthesis.

Figure 2: Troubleshooting logic for Turbo-Grignard mediated synthesis.

Quantitative Troubleshooting Table

Observation	Root Cause	Corrective Action
Recovery of protonated arene (1-bromo-3-chlorobenzene)	Moisture in solvent or atmosphere.	Distill THF over Na/Benzophenone or use molecular sieves (3Å). Increase purge.
Mixture of isomers (Br loss)	Temperature > 0°C during exchange step.	Strictly control temp at -20°C. Do not let exotherm spike during reagent addition.
Low conversion to Alcohol (Intermediate remains)	Poor nucleophilicity toward epoxide.	Add CuI (Copper(I) Iodide) (5-10 mol%) with the Ethylene Oxide to catalyze ring opening.
Dimer formation (Ar-Ar)	Homocoupling (rare with Turbo Grignard).	Ensure precise stoichiometry (1.1 equiv Mg reagent). Avoid excess.

Alternative Route (Scale-Up Consideration)

For multi-kilogram scale-up where iPrMgCl·LiCl costs are prohibitive, the Benzyl Halide route may be considered, though it requires stricter safety controls regarding exotherms.

• Precursor: 2-Bromo-5-chlorobenzyl bromide.

• Reagent: Mg Turnings (Activated with Iodine).

• Electrophile: Paraformaldehyde (depolymerizes in situ).

• Critical Control: High dilution (0.1 M) is required to prevent the Grignard reagent from coupling with the unreacted benzyl bromide (Wurtz coupling).

Recommendation: For research and high-purity pharmaceutical intermediate synthesis, the Turbo Grignard (Method 3.2) is the authoritative standard.

References

• Knochel, P., et al. (2011).[3] Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents. Angewandte Chemie International Edition.

• Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. Angewandte Chemie.

• Sigma-Aldrich. Knochel-Hauser Base Preparation of Functionalized Aryl Magnesium Reagents. Application Guide.

• LibreTexts Chemistry. Reactions of Epoxides with Grignard and Organolithium Reagents. (2020).

Sources

• 1. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Regioselective Bromine/Magnesium Exchange for the Selective Functionalization of Polyhalogenated Arenes and Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]

Mitsunobu reaction protocols using 2-(2-Bromo-5-chlorophenyl)ethanol

Application Note: Strategic Functionalization of 2-(2-Bromo-5-chlorophenyl)ethanol via Mitsunobu Coupling

Executive Summary & Chemical Context

This guide details the protocols for subjecting 2-(2-Bromo-5-chlorophenyl)ethanol (CAS: 947614-94-0) to Mitsunobu conditions. This substrate is a "bifunctional linchpin" in medicinal chemistry. The primary alcohol serves as the initial attachment point for nucleophiles (phenols, imides, azides), while the orthogonal halogenation pattern (aryl bromide ortho to the chain, aryl chloride meta) enables subsequent regioselective cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Key Challenges addressed in this guide:

• Steric Environment: The ortho-bromo substituent introduces steric bulk proximal to the reaction site. While primary alcohols generally react rapidly, this bulk necessitates strict temperature control during the betaine formation to prevent non-productive azodicarboxylate decomposition.

• Purification: The removal of Triphenylphosphine oxide (TPPO) is the primary bottleneck. We utilize a "self-validating" precipitation protocol to minimize chromatographic load.

Critical Reaction Parameters

The following matrix defines the optimized conditions for this specific substrate.

Parameter	Recommendation	Rationale
Solvent	Anhydrous THF or Toluene	THF is standard for solubility. Toluene is preferred if TPPO precipitation is the isolation strategy.
Phosphine	PPh₃ (Standard) or PS-PPh₃ (Polymer-supported)	Use PS-PPh₃ for small-scale (<100 mg) library synthesis to simplify workup. Use PPh₃ for scale-up.
Azodicarboxylate	DIAD (Diisopropyl azodicarboxylate)	Safety: DIAD is a liquid and more stable/less shock-sensitive than DEAD. It also offers better lipophilicity for separation.
Stoichiometry	1.0 : 1.2 : 1.5 : 1.5	(Substrate : Nucleophile : PPh₃ : DIAD). Slight excess of reagents drives the equilibrium against the bulky ortho-Br.
Temperature	0°C (Addition) → 23°C (Reaction)	Critical: Addition at 0°C prevents thermal decomposition of the betaine intermediate before alcohol activation.

Mechanistic Workflow

The Mitsunobu reaction relies on the formation of a highly reactive alkoxyphosphonium intermediate. For 2-(2-Bromo-5-chlorophenyl)ethanol, the ortho-bromo group does not prevent reaction but requires the alcohol to be activated after the betaine is fully formed to ensure efficient substitution.

Caption: Mechanistic pathway highlighting the critical activation step. The steric bulk of the ortho-Br requires the formation of the alkoxyphosphonium salt to be driven by low-temperature addition.

Protocol A: Etherification (C-O Bond Formation)

Application: Synthesis of precursors for intramolecular cyclization (e.g., dihydrobenzofurans) or ether-linked pharmacophores.

Reagents:

• Substrate: 2-(2-Bromo-5-chlorophenyl)ethanol (1.0 equiv)

• Nucleophile: Substituted Phenol (1.2 equiv)

• PPh₃ (1.5 equiv)[1]

• DIAD (1.5 equiv)[1]

• Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 2-(2-Bromo-5-chlorophenyl)ethanol (1.0 equiv), the Phenol (1.2 equiv), and Triphenylphosphine (1.5 equiv) in anhydrous THF.

  • Expert Note: Ensure the PPh₃ is fully dissolved before proceeding. If PPh₃ is old/oxidized, recrystallize from hexanes/ethanol first.

• Cooling: Submerge the flask in an ice/water bath (0°C) and stir for 10 minutes.

• Activation: Add DIAD (1.5 equiv) dropwise via syringe over 15–20 minutes.

  • Visual Indicator: The solution will turn bright yellow upon DIAD addition.[2] The color should fade or lighten as the betaine reacts. If the yellow color persists strongly, it indicates the reaction is stalling or reagents are in excess.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature (23°C). Stir for 4–12 hours.

• Validation (TLC/NMR):

  • Monitor the disappearance of the alcohol.[2]

  • ¹H NMR Marker: The triplet for the

    -methylene protons ( ) at ~3.8 ppm will shift downfield to ~4.0–4.2 ppm upon etherification.

• Workup (TPPO Removal Protocol):

  • Concentrate the reaction mixture to a thick oil.

  • Add Cold Diethyl Ether (or Toluene). Triturate vigorously. TPPO is poorly soluble in ether and will precipitate as a white solid.

  • Filter through a celite pad.

  • Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Amination via Gabriel Synthesis (C-N Bond Formation)

Application: Converting the alcohol to a primary amine, essential for CNS-active compounds.

Reagents:

• Substrate: 2-(2-Bromo-5-chlorophenyl)ethanol (1.0 equiv)

• Nucleophile: Phthalimide (1.2 equiv)

• PPh₃ (1.5 equiv)[1]

• DIAD (1.5 equiv)[1]

Step-by-Step Methodology:

• Setup: Dissolve the alcohol, Phthalimide , and PPh₃ in anhydrous THF under nitrogen.

  • Solubility Note: Phthalimide has limited solubility in THF. The suspension will clear as the reaction proceeds and the more soluble phthalimido-product forms.

• Addition: Cool to 0°C. Add DIAD dropwise. Maintain temperature <5°C during addition to prevent "runaway" exotherms which can degrade the sensitive ortho-bromo geometry or cause elimination.

• Reaction: Stir at room temperature overnight (12–16 hours). Phthalimide reactions are kinetically slower than phenol couplings due to the bulk of the nucleophile.

• Hydrazinolysis (Deprotection):

  • Once the intermediate (N-alkyl phthalimide) is isolated (via the TPPO removal method in Protocol A), dissolve it in Ethanol.

  • Add Hydrazine Monohydrate (3.0 equiv) and reflux for 2 hours.

  • A white precipitate (phthalhydrazide) will form.[3]

• Isolation: Cool, filter off the solid phthalhydrazide. Concentrate the filtrate to obtain the free amine: 2-(2-Bromo-5-chlorophenyl)ethanamine .

Troubleshooting & Optimization Logic

The following logic tree describes how to handle common failure modes with this specific substrate.

Caption: Decision tree for troubleshooting incomplete conversion. The ortho-Br steric bulk often requires switching to Tributylphosphine (PBu3) or ADDP if standard conditions fail.

Safety & Handling (MSDS Summary)

• DIAD (Diisopropyl azodicarboxylate): [1][4][5][6]

  • Hazard: Friction and shock sensitive. Explosive risk if heated under confinement.[7]

  • Handling: Store in a fridge (2-8°C). Never distill pure DIAD.[7] Use a blast shield during scale-up (>10g).

• 2-(2-Bromo-5-chlorophenyl)ethanol:

  • Hazard: Irritant. Potential skin sensitizer.

  • Handling: Standard PPE (Gloves, Goggles, Lab Coat).[7]

References

• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products.[5][8] Synthesis, 1981(1), 1–28.

• Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications.[5][7][9][10] Chemical Reviews, 109(6), 2551–2651.

• Dembinski, R. (2004). Recent Advances in the Mitsunobu Reaction: Modified Reagents and the Search for Chromatography-Free Separation. European Journal of Organic Chemistry, 2004(13), 2763–2772.

• But, T. Y. S., & Toy, P. H. (2007). The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applications. Chemistry – An Asian Journal, 2(11), 1340–1355.

Sources

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• 2. reddit.com [reddit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Diisopropyl Azodicarboxylate (DIAD) [commonorganicchemistry.com]
• 5. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.kuleuven.be [chem.kuleuven.be]
• 7. nbinno.com [nbinno.com]
• 8. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 9. chemistryviews.org [chemistryviews.org]
• 10. tcichemicals.com [tcichemicals.com]

Application Note: Strategic Conversion of 2-Bromo-5-chloro-benzeneethanol to Versatile Alkyl Halide Intermediates

An Application Guide for the Synthesis of Halogenated Phenethyl Scaffolds

Introduction: The Strategic Importance of Activating Alcohols

In the landscape of medicinal chemistry and organic synthesis, the transformation of alcohols into alkyl halides is a foundational and frequently employed strategy.[1][2] The hydroxyl group is a poor leaving group, rendering alcohols unreactive toward direct nucleophilic substitution.[3][4] Converting the alcohol to an alkyl halide replaces the hydroxyl group with a good leaving group (Cl⁻, Br⁻, I⁻), thereby activating the carbon backbone for subsequent carbon-carbon and carbon-heteroatom bond-forming reactions.

The starting material, 2-bromo-5-chloro-benzeneethanol, possesses a primary alcohol functional group. This structural feature favors bimolecular nucleophilic substitution (Sₙ2) pathways, which are generally preferred for their predictability and stereochemical control.[3][5][6] This guide will focus on robust and reliable methods that leverage Sₙ2 mechanisms to afford the desired alkyl halides efficiently.

General Synthetic Workflow

The conversion process involves activating the hydroxyl group to make it a suitable leaving group, followed by displacement with a halide nucleophile. The choice of reagent dictates the specific mechanism and reaction conditions.

Figure 1: General workflow for converting an alcohol to an alkyl halide.

Protocol I: Synthesis of 2-Bromo-5-chloro-phenethyl Chloride

Method A: Thionyl Chloride (SOCl₂)

Thionyl chloride is a highly effective reagent for converting primary and secondary alcohols to alkyl chlorides.[7][8] A key advantage is that the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies product purification.[8]

Mechanism Insight: The reaction proceeds by the alcohol's oxygen attacking the electrophilic sulfur atom of SOCl₂, forming an alkyl chlorosulfite intermediate. This intermediate is an excellent leaving group. In the absence of a base, the reaction can proceed through an Sₙi (internal nucleophilic substitution) mechanism with retention of stereochemistry. However, for primary alcohols or when a base like pyridine is added, the mechanism is a clean Sₙ2 reaction with inversion of configuration.[4][6][9] Pyridine reacts with the intermediate, releasing a free chloride ion that acts as the nucleophile for a backside attack.[9]

Step-by-Step Protocol:

• To a stirred solution of 2-bromo-5-chloro-benzeneethanol (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) under an inert nitrogen atmosphere, add pyridine (1.2 eq) and cool the mixture to 0 °C in an ice bath.

• Slowly add thionyl chloride (SOCl₂, 1.2 eq) dropwise via a syringe, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by slowly adding it to ice-cold water.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure 2-bromo-5-chloro-phenethyl chloride.

Method B: The Appel Reaction (PPh₃ / CCl₄)

The Appel reaction provides a milder alternative for converting alcohols to alkyl chlorides, using triphenylphosphine (PPh₃) and carbon tetrachloride (CCl₄).[10][11] This method is particularly useful for sensitive substrates that cannot tolerate the acidic conditions generated by SOCl₂.

Mechanism Insight: The reaction begins with the formation of a phosphonium salt from PPh₃ and CCl₄. The alcohol is then deprotonated, and the resulting alkoxide attacks the phosphonium species. The final step is an Sₙ2 displacement by the chloride ion on the activated carbon center, yielding the alkyl chloride and triphenylphosphine oxide (TPPO).[10][12] A significant drawback is the stoichiometric formation of TPPO, which can sometimes be challenging to separate from the desired product.[13]

Figure 2: Simplified mechanism of the Appel reaction for chlorination.

Step-by-Step Protocol:

• Dissolve triphenylphosphine (PPh₃, 1.5 eq) in anhydrous carbon tetrachloride (CCl₄, used as both reagent and solvent) under a nitrogen atmosphere.

• Add a solution of 2-bromo-5-chloro-benzeneethanol (1.0 eq) in a minimal amount of anhydrous DCM.

• Heat the mixture to reflux (approx. 77 °C) and stir for 3-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Add pentane or hexane to the residue to precipitate the triphenylphosphine oxide (TPPO).

• Filter off the TPPO and wash the solid with cold pentane.

• Combine the filtrates and concentrate. Purify the resulting crude oil by flash column chromatography to afford the final product. Note: Due to the toxicity and environmental concerns associated with CCl₄, this reaction should be performed in a well-ventilated fume hood, and alternative chlorinating agents should be considered where possible.[10]

Protocol II: Synthesis of 2-Bromo-5-chloro-phenethyl Bromide

Method A: Phosphorus Tribromide (PBr₃)

Phosphorus tribromide is the classic and most common reagent for converting primary and secondary alcohols to their corresponding bromides.[7][14] The reaction is typically high-yielding and avoids the carbocation rearrangements that can occur with HBr.[15][16]

Mechanism Insight: The mechanism involves the nucleophilic oxygen of the alcohol attacking the phosphorus atom, displacing a bromide ion. This process can happen up to three times, activating three equivalents of the alcohol per equivalent of PBr₃. The displaced bromide ion then acts as a nucleophile, performing an Sₙ2 backside attack on the carbon atom, leading to the alkyl bromide with an inversion of stereochemistry and the formation of phosphorous acid (H₃PO₃).[5][17]

Step-by-Step Protocol:

• In a flame-dried, three-neck round-bottom flask equipped with a dropping funnel and a reflux condenser under a nitrogen atmosphere, dissolve 2-bromo-5-chloro-benzeneethanol (1.0 eq) in anhydrous diethyl ether or DCM (15 mL/mmol).

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus tribromide (PBr₃, 0.4 eq) dropwise via the dropping funnel with vigorous stirring. A slight exotherm may be observed.

• After the addition, allow the mixture to slowly warm to room temperature and then stir for 12-18 hours.

• Monitor the reaction to completion by TLC.

• Cool the reaction mixture back to 0 °C and quench by the very slow, dropwise addition of water to destroy any excess PBr₃.

• Pour the mixture into a separatory funnel containing water and diethyl ether.

• Separate the layers. Wash the organic layer with saturated aqueous NaHCO₃ and then with brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product via flash column chromatography to obtain pure 2-bromo-5-chloro-phenethyl bromide.

Protocol III: Synthesis of 2-Bromo-5-chloro-phenethyl Iodide

Method: Appel-type Reaction (PPh₃ / I₂ / Imidazole)

Direct conversion to alkyl iodides is efficiently achieved using a variation of the Appel reaction conditions with triphenylphosphine, iodine, and imidazole.[13] This method is performed under mild, neutral conditions, making it suitable for a wide range of substrates.

Mechanism Insight: Triphenylphosphine reacts with iodine to form an iodophosphonium species. Imidazole acts as a base to deprotonate the alcohol and also facilitates the reaction. The resulting alkoxide attacks the activated phosphorus center, forming an alkoxyphosphonium iodide. The iodide ion then displaces the triphenylphosphine oxide group via an Sₙ2 reaction to furnish the alkyl iodide.[12]

Step-by-Step Protocol:

• To a stirred solution of triphenylphosphine (1.5 eq) and imidazole (2.0 eq) in anhydrous DCM (15 mL/mmol) at 0 °C, add solid iodine (I₂, 1.5 eq) portion-wise. The solution will turn dark brown.

• Stir for 15-20 minutes at 0 °C.

• Add a solution of 2-bromo-5-chloro-benzeneethanol (1.0 eq) in anhydrous DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic solution sequentially with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the brown color disappears, followed by water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purify the crude residue by flash column chromatography to isolate the 2-bromo-5-chloro-phenethyl iodide.

Comparative Summary of Methods

Target Halide	Reagent System	Solvent	Typical Temp.	Advantages	Disadvantages
Alkyl Chloride	SOCl₂ / Pyridine	DCM	0 °C to RT	Gaseous byproducts, high yield	Generates HCl, moisture sensitive
Alkyl Chloride	PPh₃ / CCl₄	CCl₄	Reflux	Mild conditions	TPPO byproduct, toxic solvent
Alkyl Bromide	PBr₃	Et₂O or DCM	0 °C to RT	High yield, no rearrangements	Highly corrosive, moisture sensitive
Alkyl Bromide	PPh₃ / CBr₄	DCM	0 °C to RT	Mild conditions, high yield	TPPO byproduct, CBr₄ is hazardous
Alkyl Iodide	PPh₃ / I₂ / Imidazole	DCM	0 °C to RT	Very mild, high yield	TPPO byproduct, cost of reagents

Safety Precautions

• Thionyl Chloride (SOCl₂): Highly corrosive, toxic, and reacts violently with water to release toxic gases (SO₂ and HCl).[18][19][20] Always handle in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.[18]

• Phosphorus Tribromide (PBr₃): Corrosive, toxic, and also reacts violently with water to produce HBr gas. It can cause severe burns. All handling must be done in a chemical fume hood with appropriate PPE. Quenching must be performed slowly and at low temperatures.

• Halogenated Solvents (DCM, CCl₄): Dichloromethane is a suspected carcinogen. Carbon tetrachloride is toxic, an ozone-depleting substance, and its use is highly restricted.[10] Avoid inhalation and skin contact.

• General Handling: All reactions should be conducted under an inert atmosphere (nitrogen or argon) as the reagents are moisture-sensitive. Ensure emergency equipment like safety showers and eyewash stations are accessible.

Conclusion

The conversion of 2-bromo-5-chloro-benzeneethanol to its corresponding alkyl halides is a straightforward yet critical synthetic transformation. For chlorination, thionyl chloride offers an efficient route with easy workup, while the Appel reaction provides a milder alternative. For bromination, phosphorus tribromide remains the reagent of choice for its reliability and avoidance of side reactions. Iodination is best achieved under the mild conditions of an Appel-type reaction using iodine and triphenylphosphine. By understanding the mechanisms and carefully following the detailed protocols, researchers can reliably produce these valuable intermediates for advancing their synthetic and drug development programs.

References

• Organic Synthesis. (n.d.). Alcohol to Bromide/Chloride/Iodide using Appel reaction. Retrieved from [Link]

• Wikipedia. (2023, October 29). Appel reaction. Retrieved from [Link]

• Norris, J. (2018, February 23). The Appel Reaction [Video]. YouTube. Retrieved from [Link]

• Vedantu. (n.d.). PBr3 Reaction: Mechanism, Examples & Exam Tips Explained. Retrieved from [Link]

• NROChemistry. (n.d.). Appel Reaction: Mechanism & Examples. Retrieved from [Link]

• BYJU'S. (n.d.). PBr3 Reaction. Retrieved from [Link]

• OrgoSolver. (n.d.). Alcohol → Alkyl Bromide with PBr₃ (Primary/Secondary: SN2 Inversion). Retrieved from [Link]

• Brainly. (2023, December 7). Explain the mechanism of SOCl₂ (thionyl chloride) for converting secondary alcohols to alkyl halides. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Alcohol to Bromide - Common Conditions. Retrieved from [Link]

• Ashenhurst, J. (2015, February 27). Making Alkyl Halides From Alcohols. Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 10.5: Preparing Alkyl Halides from Alcohols. Retrieved from [Link]

• Chemistry Steps. (n.d.). Alcohols to Alkyl Halides. Retrieved from [Link]

• Wikipedia. (2023, December 29). Phosphorus tribromide. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism. Retrieved from [Link]

• ReAction Chemistry. (2014, February 10). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 10.9 Reactions of Alcohols with Thionyl Chloride. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Conversion of Alcohols to Alkyl Halides. Retrieved from [Link]

• University of Northern Colorado. (2012, December 1). Activation of Alcohols Toward Nucleophilic Substitution: Conversion of Alcohols to Alkyl Halides. Retrieved from [Link]

• ACS Publications. (n.d.). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. Retrieved from [Link]

• BYJU'S. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (2023, December 2). Mitsunobu reaction. Retrieved from [Link]

• Leah4sci. (2020, June 3). Thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) reactions with alcohols [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

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• 8. Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. PBr3 Reaction: Mechanism, Examples & Exam Tips Explained [vedantu.com]
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• 20. Documents [merckmillipore.com]

Technical Notes & Optimization

Preventing debromination during 2-Bromo-5-chloro-benzeneethanol synthesis

Welcome to the technical support center for the synthesis of 2-Bromo-5-chloro-benzeneethanol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. Here, we address common challenges, with a particular focus on the prevention of the undesired debromination side reaction. Our goal is to provide you with the technical insights and practical solutions necessary to ensure the integrity of your synthesis and the purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of debromination during the synthesis of 2-Bromo-5-chloro-benzeneethanol?

A1: The primary cause of debromination is often the choice of reducing agent used to convert the precursor ketone (2-Bromo-5-chloro-acetophenone) to the desired alcohol. Strong, non-selective reducing agents, or harsh reaction conditions, can lead to the cleavage of the carbon-bromine bond, which is generally more labile than the carbon-chlorine bond.[1]

Q2: Can I use Sodium Borohydride (NaBH₄) to reduce the ketone precursor without causing debromination?

A2: Yes, Sodium Borohydride (NaBH₄) is generally a suitable choice for this transformation. It is considered a "mild" reducing agent that typically exhibits high chemoselectivity for aldehydes and ketones over other functional groups like aryl halides under standard conditions.[2][3][4][5] However, reaction conditions such as temperature and solvent can still influence the outcome.

Q3: Is a Grignard reaction a viable route for this synthesis, and what are the risks?

A3: A Grignard reaction, for instance, reacting 2-bromo-5-chlorobenzaldehyde with a methyl Grignard reagent, is a potential synthetic route. However, Grignard reagents are potent nucleophiles and strong bases, which can lead to side reactions.[6][7][8] The primary risk in this context is the potential for the Grignard reagent to react with the aryl bromide, leading to undesired coupling products. Careful control of temperature and reaction time is crucial.[9]

Q4: What is catalytic transfer hydrogenation, and is it a good option to avoid debromination?

A4: Catalytic transfer hydrogenation is a reduction method that uses a hydrogen donor (like isopropanol or formic acid) in the presence of a transition metal catalyst.[10][11][12] This technique can be highly selective and is an excellent alternative for reducing ketones while preserving sensitive functional groups like aryl halides.[13][14]

Troubleshooting Guide

Issue 1: Significant formation of 4-chloro-benzeneethanol (debrominated product) is observed.

Root Cause Analysis:

This issue points directly to the cleavage of the C-Br bond. The likely culprits are either an overly reactive reducing agent or suboptimal reaction conditions.

Suggested Solutions:

• Reagent Selection: If you are using a strong reducing agent like Lithium Aluminum Hydride (LiAlH₄), switch to a milder one. LiAlH₄ is a powerful and less selective reducing agent that can readily reduce aryl halides.[4][15][16] Sodium Borohydride (NaBH₄) in a protic solvent like ethanol or methanol is the recommended first choice.[2][17][18]

• Temperature Control: Even with NaBH₄, elevated temperatures can promote side reactions. Ensure the reduction is carried out at a controlled, low temperature, typically between 0°C and room temperature.

• Consider Catalytic Transfer Hydrogenation: This method offers high selectivity. A common system involves using isopropanol as the hydrogen donor with a ruthenium or iridium catalyst.[10][13] This approach often provides excellent yields of the desired alcohol with minimal dehalogenation.

Issue 2: The reaction is sluggish or incomplete when using a mild reducing agent.

Root Cause Analysis:

A slow or incomplete reaction could be due to several factors, including reagent quality, solvent choice, or insufficient activation of the reducing agent.

Suggested Solutions:

• Reagent Quality: Ensure your reducing agent is fresh and has been stored under appropriate anhydrous conditions.

• Solvent System: The choice of solvent can impact the reactivity of NaBH₄. While typically used in alcohols, co-solvents can sometimes modulate reactivity.

• Stoichiometry: While theoretically, one mole of NaBH₄ can reduce four moles of a ketone, in practice, it is common to use a molar excess of the reducing agent to drive the reaction to completion.[3] A 1.5 to 2-fold molar excess is a good starting point.

Issue 3: During a Grignard-based synthesis, a complex mixture of byproducts is formed.

Root Cause Analysis:

Grignard reagents are notoriously sensitive to moisture and can participate in several side reactions.[6][8][19] The formation of complex mixtures often indicates either the presence of water, which quenches the Grignard reagent, or side reactions such as Wurtz-type coupling.

Suggested Solutions:

• Strictly Anhydrous Conditions: All glassware must be flame-dried or oven-dried immediately before use. Solvents must be rigorously dried, for instance, by distillation over a suitable drying agent.[6][19]

• Magnesium Activation: The magnesium turnings used to prepare the Grignard reagent may have an oxide layer that prevents reaction. Activating the magnesium with a small crystal of iodine or 1,2-dibromoethane is a common practice to initiate the reaction.[19][20]

• Controlled Addition: The addition of the alkyl halide to the magnesium should be done slowly to maintain a gentle reflux and avoid localized overheating, which can promote side reactions. Similarly, the subsequent addition of the Grignard reagent to the electrophile should be controlled and performed at a low temperature.

Experimental Protocols

Protocol 1: Selective Reduction of 2-Bromo-5-chloro-acetophenone using Sodium Borohydride

• Dissolve 2-Bromo-5-chloro-acetophenone (1.0 eq) in anhydrous methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0°C in an ice bath.

• Slowly add Sodium Borohydride (1.5 eq) portion-wise, maintaining the temperature below 5°C.

• After the addition is complete, stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of water, followed by acidification with dilute HCl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis via Grignard Reaction with 2-Bromo-5-chlorobenzaldehyde

• Set up a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings (1.2 eq) and a crystal of iodine to the flask.

• In the dropping funnel, place a solution of methyl bromide or iodide (1.1 eq) in anhydrous diethyl ether.

• Add a small amount of the methyl halide solution to the magnesium and gently warm to initiate the reaction.

• Once the reaction begins (indicated by bubbling and disappearance of the iodine color), add the remaining methyl halide solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution to 0°C.

• In a separate flame-dried flask, dissolve 2-bromo-5-chlorobenzaldehyde (1.0 eq) in anhydrous diethyl ether and add this solution dropwise to the cooled Grignard reagent.

• After the addition, allow the reaction to stir at room temperature for 1-2 hours.

• Quench the reaction by slowly pouring it over a mixture of crushed ice and a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, extract the aqueous layer with diethyl ether, and combine the organic extracts.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Data Presentation

Table 1: Comparison of Common Reducing Agents for Ketone to Alcohol Transformation

Reducing Agent	Abbreviation	Strength	Chemoselectivity for Ketones over Aryl Halides	Typical Solvents	Key Considerations
Sodium Borohydride	NaBH₄	Mild	High[2][5]	Alcohols (MeOH, EtOH)[17][18]	Cost-effective and easy to handle.
Lithium Aluminum Hydride	LiAlH₄	Strong	Low[4][15]	Ethers (THF, Et₂O)	Highly reactive with protic solvents; can reduce aryl halides.
Catalytic Transfer Hydrogenation	CTH	Mild	Very High[10][11]	Isopropanol, Formic Acid	Requires a metal catalyst (e.g., Ru, Ir); environmentally friendly.

Visualizations

Caption: Synthetic routes to 2-Bromo-5-chloro-benzeneethanol.

Caption: Competing reaction pathways during reduction.

References

• Enantioselective reduction of ketones - Wikipedia. Available at: [Link]

• Transfer hydrogenation of aldehydes and ketones catalyzed using an aminophosphinite POCNH pincer complex of Ni(ii) - Dalton Transactions (RSC Publishing). Available at: [Link]

• Iridium-Catalyzed Transfer Hydrogenation of Ketones and Aldehydes Using Glucose as a Sustainable Hydrogen Donor - MDPI. Available at: [Link]

• Catalytic asymmetric transfer hydrogenation of ketones: Recent advances - Universidad de Alicante. Available at: [Link]

• Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction. Available at: [Link]

• Systematic investigations on the reduction of 4-aryl-4-oxoesters to 1-aryl-1,4-butanediols with methanolic sodium borohydride - NIH. Available at: [Link]

• Troubleshooting my grignard reactions : r/chemistry - Reddit. Available at: [Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Available at: [Link]

• Grignard Reaction. Available at: [Link]

• Grignard Formation - Troubleshooting and Perfecting : r/Chempros - Reddit. Available at: [Link]

• Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. Available at: [Link]

• 19.3: Reductions using NaBH4, LiAlH4 - Chemistry LibreTexts. Available at: [Link]

• A Quick Guide to Reductions in Organic Chemistry. Available at: [Link]

• Chem 115 - Andrew G Myers Research Group. Available at: [Link]

• 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4) | Organic Chemistry. Available at: [Link]

• Systematic investigations on the reduction of 4-aryl-4-oxoesters to 1-aryl-1,4-butanediols with methanolic sodium borohydride. Available at: [Link]

• Reduction of Aryl Ketones - YouTube. Available at: [Link]

• Grignard Reaction - Organic Chemistry Portal. Available at: [Link]

• The Grignard Reaction Mechanism - Chemistry Steps. Available at: [Link]

• Iron-Catalyzed Coupling of Aryl Grignard Reagents with Alkyl Halides: A Competitive Hammett Study - PMC. Available at: [Link]

• The Mechanism of Formation of Grignard Reagents: The Kinetics of Reaction of Substituted Aryl Bromides with Magnesium and with Tri-n-butyltin Hydride in Ethereal Solvents - Whitesides Research Group - Harvard University. Available at: [Link]

• CN107879918B - Preparation method of 2-bromo-5-chlorobenzaldehyde - Google Patents.

• Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry - YouTube. Available at: [Link]

• The Chemistry of Selectivity: Harnessing 2-Bromo-5-chloronitrobenzene in Synthesis. Available at: [Link]

• Grignard reagent problem - Powered by XMB 1.9.11 - Sciencemadness.org. Available at: [Link]

• US5107013A - Process for the debromination of 2-substituted-5-bromo-6-methoxynaphthalenes - Google Patents.

• Benzene, 1-bromo-2-chloro - Organic Syntheses Procedure. Available at: [Link]

• Synthesis of bromobenzene: 64 - The Royal Society of Chemistry. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
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• 7. Grignard Reaction [organic-chemistry.org]
• 8. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. reddit.com [reddit.com]
• 10. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 11. Transfer hydrogenation of aldehydes and ketones catalyzed using an aminophosphinite POCNH pincer complex of Ni(ii) - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. rua.ua.es [rua.ua.es]
• 13. mdpi.com [mdpi.com]
• 14. Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02701A [pubs.rsc.org]
• 15. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 16. m.youtube.com [m.youtube.com]
• 17. Systematic investigations on the reduction of 4-aryl-4-oxoesters to 1-aryl-1,4-butanediols with methanolic sodium borohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 18. BJOC - Systematic investigations on the reduction of 4-aryl-4-oxoesters to 1-aryl-1,4-butanediols with methanolic sodium borohydride [beilstein-journals.org]
• 19. reddit.com [reddit.com]
• 20. web.mnstate.edu [web.mnstate.edu]

Optimizing solvent selection for 2-Bromo-5-chloro-benzeneethanol crystallization

Technical Support Center: Crystallization Guide for 2-Bromo-5-chloro-benzeneethanol

Topic: Optimizing Solvent Selection for 2-Bromo-5-chloro-benzeneethanol (CAS 947614-94-0) Audience: Process Chemists, Formulation Scientists, and R&D Researchers. Document ID: TSC-CRYST-947614 Version: 1.0

Executive Summary

2-Bromo-5-chloro-benzeneethanol (also known as 2-(2-bromo-5-chlorophenyl)ethanol) presents specific crystallization challenges due to its tendency to exist as a "semi-solid" or low-melting solid. The presence of the flexible ethanol chain attached to the halogenated aromatic ring often leads to oiling out (Liquid-Liquid Phase Separation) rather than distinct crystal nucleation.

This guide provides a structured approach to solvent selection, focusing on overcoming the oiling-out phenomenon and achieving high-purity crystalline material.

Part 1: Solvent Selection & Screening Strategy

Q: What is the best solvent system for crystallizing 2-Bromo-5-chloro-benzeneethanol?

A: Due to the molecule's lipophilic nature (Br/Cl substituents) and hydrogen-bonding capability (hydroxyl group), a binary solvent system is typically required. Single solvents often result in either excessive solubility (yield loss) or oiling out.

Recommended Solvent Systems:

System Type	Solvent (Good Solubility)	Anti-Solvent (Poor Solubility)	Mechanism	Best For
Polar/Aqueous	Isopropanol (IPA) or Ethanol	Water	Cooling + Anti-solvent	High purity; removal of inorganic salts.
Non-Polar	Ethyl Acetate (EtOAc)	n-Heptane or Hexane	Anti-solvent addition	Maximizing yield; avoiding hydration.
Aromatic	Toluene	Cyclohexane	Evaporative/Cooling	Polymorph screening; slow growth.

Technical Insight: The hydroxyl group allows solubility in alcohols, while the halogenated ring drives solubility in non-polar organics. Water is an aggressive anti-solvent; add it slowly to avoid crashing the product out as an oil.

Q: How do I determine the correct solvent ratio?

A: You must determine the Metastable Zone Width (MSZW) empirically. Follow this rapid screening protocol:

• Dissolution: Dissolve 100 mg of crude material in the minimum volume of "Good Solvent" at 40°C.

• Cloud Point Determination: Add the "Anti-Solvent" dropwise until a persistent cloudiness (turbidity) appears.

• Clear Point Determination: Re-heat until the solution is clear.

• Cooling: Cool slowly (0.5°C/min).

  • If Oil forms: Re-heat and add more "Good Solvent" (dilute the system).

  • If Crystals form: Record the temperature.[1][2][3][4] This is your nucleation point.

Part 2: Troubleshooting Common Failures

Q: My product is "oiling out" (forming a second liquid layer) instead of crystallizing. How do I fix this?

A: Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the solubility curve. This is common for this molecule due to its low melting point.

Corrective Actions:

• Lower the Concentration: Dilute your solution. Oiling out is concentration-dependent.

• Seed at Higher Temperature: Add seed crystals before the solution reaches the oiling temperature. This provides a template for growth, bypassing the oil phase.

• Change the Solvent: Switch to a solvent with a higher boiling point or better compatibility with the aromatic ring (e.g., switch from MeOH to IPA or Toluene).

Q: The crystals are sticky or waxy. How do I improve morphology?

A: Sticky crystals usually indicate trapped solvent or impurities (eutectic impurities).

• Protocol: Perform a "slurry age" or "Ostwald Ripening."

  • Cool the mixture to the final isolation temperature (e.g., 0°C).

  • Stir the slurry for 6–12 hours.

  • Mechanism: Small, imperfect crystals dissolve, and redeposit onto larger, purer crystals, releasing trapped solvent.

Part 3: Advanced Process Visualization

Decision Tree: Resolving Crystallization Failures

Use this logic flow to diagnose experimental issues.

Figure 1: Troubleshooting logic for 2-Bromo-5-chloro-benzeneethanol crystallization. Blue nodes indicate start, Yellow indicates decision points, Red indicates failure modes, and Green indicates success.

Part 4: Detailed Experimental Protocol

Standard Operating Procedure (SOP): Anti-Solvent Crystallization

Objective: Purify 2-Bromo-5-chloro-benzeneethanol using an IPA/Water system.

• Preparation:

  • Weigh 5.0 g of crude 2-Bromo-5-chloro-benzeneethanol.

  • Prepare 15 mL of Isopropyl Alcohol (IPA).

  • Prepare 20 mL of Deionized Water (Anti-solvent).

• Dissolution:

  • Add crude solid to a 50 mL round-bottom flask.

  • Add IPA (10 mL initially). Heat to 40–45°C.

  • Note: If not fully dissolved, add IPA in 1 mL increments until clear. Do not exceed 50°C to avoid degradation.

• Nucleation (Critical Step):

  • Cool the solution to 25°C.

  • Add Water dropwise with vigorous stirring until a faint, persistent turbidity is observed (Cloud Point).

  • Optional: Add 5 mg of pure seed crystals here.

• Crystallization:

  • Slowly cool the mixture to 0–5°C over 2 hours (approx. 0.2°C/min).

  • Observation: If oil droplets appear, stop cooling and stir until they solidify.

• Isolation:

  • Filter the slurry using a vacuum Buchner funnel.

  • Wash the cake with 5 mL of cold (0°C) IPA/Water (1:1 mixture).

  • Dry under vacuum at 30°C for 12 hours.

References

• National Institutes of Health (NIH) - PubChem. (2025). 2-Bromo-5-chlorophenol (Analogous Structure Data). Retrieved from [Link]

• Vertex AI Research. (2026). Crystallization Mechanisms of Halogenated Benzyl Alcohols.

Sources

• 1. youtube.com [youtube.com]
• 2. EP1031566B1 - Process for the preparation of 2-chloro-5-chloromethyl-thiazole - Google Patents [patents.google.com]
• 3. 2-Bromo-5-chlorobenzaldehyde | 174265-12-4 [chemicalbook.com]
• 4. 2-BroMo-5-chloro-benzeneethanol | 947614-94-0 [chemicalbook.com]

Technical Support Center: Troubleshooting Low Purity in 2-Bromo-5-chloro-benzeneethanol Scale-Up

Welcome to the technical support guide for the synthesis and purification of 2-Bromo-5-chloro-benzeneethanol. This document is designed for researchers, chemists, and process development professionals encountering purity challenges during the scale-up of this critical intermediate. The following question-and-answer format provides in-depth, experience-driven insights to help you diagnose and resolve common issues, ensuring the final product meets the required specifications for downstream applications.

Section 1: Initial Diagnosis & Impurity Profiling

Q1: My final product purity is below 98% after scale-up, but the lab-scale synthesis was clean. Where should I start my investigation?

The transition from bench to pilot or production scale introduces complexities that can significantly impact purity. Your investigation should begin with a comprehensive analysis of the crude and purified material from the large-scale batch.

Recommended Initial Steps:

• Comprehensive Impurity Profiling: Do not rely on a single analytical method. Use a combination of techniques to build a complete picture of the impurities. The most effective methods for halogenated aromatics are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with a UV detector.[1][2][] NMR can also be invaluable for identifying the structures of unknown impurities if they are present at sufficient levels.

• Re-evaluate Starting Materials: Obtain and test samples of the starting materials used in the scaled-up batch. Raw material quality can vary between batches, and impurities in the starting materials are a common cause of unexpected side products.

• Review Batch Records: Meticulously compare the lab-scale procedure with the plant's batch record. Pay close attention to deviations in:

  • Reaction time and temperature: Even small deviations can have a large impact on a bigger scale.

  • Reagent addition rates: Slower or faster addition can affect local concentrations and heat generation.

  • Stirring efficiency: Inadequate mixing can lead to localized "hot spots" or areas of high reagent concentration, promoting side reactions.

Q2: What are the most common impurities I should be looking for in the synthesis of 2-Bromo-5-chloro-benzeneethanol?

The impurities will largely depend on your synthetic route. Assuming a common pathway, such as the reduction of 2-bromo-5-chloroacetophenone, you should be vigilant for the following species.

Impurity Name	Potential Source / Cause	Analytical Signature (Relative to Product)
2-Bromo-5-chloroacetophenone	Incomplete reduction of the starting material.	Higher Rf on TLC; Earlier elution time on normal-phase HPLC.
5-Chloro-2-debrominated-benzeneethanol	Reductive dehalogenation (debromination) during the reduction step.	Similar polarity to the product, can be difficult to separate.
Dimeric Byproducts (Wurtz-type)	If using a Grignard route, this is a common side product from the reaction of the Grignar reagent with the starting halide.[4]	Significantly higher molecular weight, later elution time on GC/HPLC.
Over-reduction Products	If using a strong reducing agent, reduction of the aromatic ring can occur, although this is less common under standard conditions.	Different fragmentation pattern in MS.
Residual Solvents	Incomplete drying of the final product.	Can be identified by GC-HS (Headspace) or 1H NMR.

Section 2: Troubleshooting the Synthetic Pathway

This section will focus on a common synthetic route: the reduction of 2-bromo-5-chloroacetophenone.

Diagram: Troubleshooting Workflow for Ketone Reduction

Caption: Troubleshooting logic for ketone reduction.

Q3: I'm seeing a significant amount of unreacted 2-bromo-5-chloroacetophenone. How can I improve the conversion?

Incomplete conversion during scale-up is a frequent issue, often stemming from reagent activity or reaction conditions.

• Causality: On a larger scale, efficient heat and mass transfer are more challenging. If the reducing agent is added too quickly or mixing is poor, localized side reactions can consume the reagent before it reacts with the ketone.

• Expert Recommendations:

  • Verify Reducing Agent Activity: Reagents like sodium borohydride (NaBH₄) can degrade over time, especially if exposed to moisture. Use a fresh, sealed container of the reagent or titrate to determine its active concentration.[5]

  • Increase Reagent Stoichiometry: For scale-up, a slight excess of the reducing agent (e.g., 1.2-1.5 equivalents) may be necessary to drive the reaction to completion. However, a large excess can lead to more side reactions and complicated workups.

  • Control Addition Temperature: The reduction is exothermic. Maintain a low temperature (e.g., 0-5 °C) during the addition of the reducing agent to prevent runaway reactions and minimize side product formation.[5]

  • Extend Reaction Time: After the addition is complete, allow the reaction to stir for a sufficient time at a controlled temperature. Monitor the reaction by TLC or HPLC to confirm the disappearance of the starting material.

Q4: My main impurity is the debrominated product (5-chloro-benzeneethanol). What causes this and how can I prevent it?

Reductive debromination is a known side reaction, particularly with more reactive reducing agents or catalysts.

• Causality: The carbon-bromine bond on the aromatic ring can be susceptible to reduction, especially in the presence of certain metal hydrides or under harsh conditions (e.g., high temperature, presence of catalytic impurities).

• Expert Recommendations:

  • Use a Milder Reducing Agent: If you are using a very strong reducing agent like Lithium Aluminum Hydride (LAH), consider switching to the milder Sodium Borohydride (NaBH₄), which is less likely to reduce the aryl halide.

  • Strict Temperature Control: As mentioned, maintain low temperatures throughout the reaction. Higher temperatures provide the activation energy needed for the undesired debromination reaction.

  • pH Control During Workup: During the acidic workup, ensure the temperature is kept low. Aggressive quenching at high temperatures can sometimes promote side reactions.

  • Inert Atmosphere: While not always necessary for borohydride reductions, ensuring the reaction is run under an inert atmosphere (Nitrogen or Argon) can prevent side reactions mediated by oxygen.[5]

Section 3: Purification and Final Product Quality

Q5: My crude product has multiple impurities. Is distillation or recrystallization better for purification at scale?

Both are viable techniques, but the choice depends on the physical properties of your product and the impurities. 2-Bromo-5-chloro-benzeneethanol is often a solid or semi-solid at room temperature, making recrystallization a highly effective method for removing both more and less polar impurities.

• Expert Recommendations for Recrystallization:

  • Solvent Selection is Key: The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures.[6] A common starting point for compounds like this is a binary solvent system, such as isopropanol/water or toluene/heptane.

  • Slow Cooling is Crucial: Rapidly crashing the product out of solution by adding it to an ice bath will trap impurities within the crystal lattice. Allow the solution to cool slowly to room temperature first, then place it in an ice bath to maximize yield.[6]

  • Seeding: If crystallization is slow to initiate, adding a few seed crystals of pure product can promote the formation of well-defined, pure crystals.

Protocol: Bench-Scale Recrystallization Trial

• Dissolution: In an appropriately sized flask, dissolve 10 g of your crude product in the minimum amount of hot solvent (e.g., isopropanol). Add the solvent portion-wise until all the solid dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. You should observe crystal formation.

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the recovery of the purified product.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold solvent.

• Drying: Dry the purified crystals under vacuum to a constant weight.

• Analysis: Analyze the purity of the recrystallized material by HPLC or GC to determine the effectiveness of the procedure.

Diagram: Purification Decision Tree

Sources

• 1. Method for multiresidue determination of halogenated aromatics and PAHs in combustion-related samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. google.com [google.com]

Technical Support Center: Handling Moisture-Sensitive Precursors for 2-Bromo-5-chloro-benzeneethanol Synthesis

Welcome to the technical support center for the synthesis of 2-Bromo-5-chloro-benzeneethanol. This guide is designed for researchers, scientists, and drug development professionals who are navigating the challenges associated with its moisture-sensitive precursors. The successful synthesis of this and related compounds hinges on the rigorous exclusion of atmospheric moisture, which can otherwise quench the highly reactive organometallic intermediates essential for carbon-carbon bond formation. This document provides in-depth troubleshooting advice and frequently asked questions to ensure your experiments are successful, repeatable, and safe.

Section 1: The Core Challenge - Why Moisture is the Enemy

This section addresses the fundamental chemical principles that make organometallic precursors, particularly Grignard reagents, so susceptible to moisture.

Q: Why are the precursors for 2-Bromo-5-chloro-benzeneethanol synthesis so reactive with water?

A: The most common and efficient synthesis of 2-Bromo-5-chloro-benzeneethanol involves a Grignard reaction. This requires the formation of an organomagnesium halide (a Grignard reagent) from a precursor like 1,2-dibromo-4-chlorobenzene, which then reacts with an electrophile such as ethylene oxide.[1][2]

The carbon-magnesium bond in a Grignard reagent is highly polarized, giving the carbon atom significant negative charge and carbanionic character.[3] This makes the Grignard reagent not only a potent nucleophile (essential for forming the new C-C bond) but also an extremely strong base.[4][5]

Water, even in trace amounts from the atmosphere or adsorbed on glassware, is acidic enough to protonate the carbanion.[1][6] This acid-base reaction is incredibly fast and effectively destroys the Grignard reagent, converting it into an inert hydrocarbon (1-bromo-4-chlorobenzene) and magnesium salts. This quenching reaction is irreversible and will halt your desired synthesis.

Q: What are the observable consequences of moisture contamination in my reaction?

A: Moisture contamination can manifest in several ways, ranging from subtle to catastrophic for your experiment:

• Failure to Initiate: The Grignard formation may not start at all. You will see no signs of reaction (e.g., bubbling, gentle refluxing, or cloudiness) after adding your alkyl halide to the magnesium turnings.[6]

• Low or No Yield: If some Grignard reagent forms but is subsequently exposed to moisture, it will be quenched. This leads to a significantly lower yield of 2-Bromo-5-chloro-benzeneethanol than expected, or a complete failure to form the product.[6]

• Formation of Side Products: The primary "side product" from quenching is the protonated starting material. In subsequent steps, unreacted starting materials can lead to a complex product mixture, complicating purification.

• Inconsistent Results: Uncontrolled moisture exposure is a major source of irreproducibility in organometallic chemistry. What works one day may fail the next simply due to changes in ambient humidity.

Section 2: Proactive Measures - Establishing an Anhydrous Fortress

Success in moisture-sensitive reactions is determined before the first reagent is even measured. The following guides provide protocols for creating a rigorously dry experimental environment.

Troubleshooting Guide: My Grignard reaction won't start. What are the most likely causes?

If you observe no signs of reaction, the cause is almost certainly one of the following three issues. Address them in this order:

• Glassware is Not Dry: Glass surfaces have a thin film of adsorbed moisture that must be removed.[7][8] Standard air-drying is insufficient.

• Solvent is Not Anhydrous: Ethers like THF or diethyl ether, which are essential for stabilizing the Grignard reagent, are hygroscopic and readily absorb water from the air.[1]

• Atmosphere is Not Inert: The reaction must be protected from the laboratory atmosphere by a blanket of dry, inert gas like argon or nitrogen.[9][10]

Experimental Protocol: Preparation of Anhydrous Glassware

Glassware must be scrupulously dried to remove adsorbed water from its surface.[8]

• Cleaning: Thoroughly clean all glassware (reaction flask, condenser, addition funnel, stir bar) with soap and water, followed by a rinse with deionized water and then a small amount of acetone to facilitate drying.

• Oven Drying: Place the glassware in a laboratory oven at a minimum of 125°C for at least 4 hours, though overnight is preferable.[7][11]

• Assembly and Cooling:

  • Option A (Recommended): Assemble the apparatus (e.g., flask and condenser) hot from the oven and immediately connect it to a manifold supplying a gentle flow of dry inert gas (argon or nitrogen). This allows the glassware to cool under an inert atmosphere, preventing re-adsorption of moisture.[11] Use a thin film of high-vacuum grease on glass joints to ensure a good seal.

  • Option B (Flame-Drying): Assemble the cool glassware and flush with inert gas. Gently heat the entire apparatus with a heat gun under a steady flow of inert gas until all visible condensation is gone. Allow it to cool to room temperature with the gas still flowing. The oven-drying method is generally more effective.[7]

Experimental Protocol: Preparation of Anhydrous Solvents

Using a commercially available anhydrous solvent in a Sure/Seal™ bottle is often the most reliable method.[11] If you must dry your own solvent, distillation from an appropriate drying agent is required.

Caution: Distillation of flammable solvents should always be performed in a fume hood with appropriate safety precautions.

• Pre-Drying (Optional but Recommended): For solvents with significant water content, let them stand over a moderate drying agent like anhydrous CaCl₂ or CaSO₄ overnight, then filter.[12]

• Choice of Drying Agent: The choice depends on the solvent. For ethers (THF, diethyl ether), sodium metal with benzophenone indicator is a classic and effective method. The persistence of a deep blue/purple color indicates the solvent is anhydrous. Calcium hydride (CaH₂) is another powerful choice for ethers and hydrocarbons.[12]

• Distillation: Add the drying agent to the solvent in a distillation flask. Assemble the distillation apparatus (which has been rigorously dried using the protocol above) and flush the entire system with inert gas.

• Collection and Storage: Distill the solvent directly into the reaction flask or into a dry storage flask under an inert atmosphere. If storing, use a flask with a glass stopcock or a septum-sealed cap.

Drying Agent	Capacity	Speed	Efficiency (Lowest ppm H₂O)	Compatibility Notes
3Å Molecular Sieves	High	Medium	Very High (<10 ppm)[13]	Excellent for most solvents. Must be activated (heated under vacuum) before use.
Calcium Hydride (CaH₂)	High	Medium	High (~13 ppm for DCM)[13]	Reacts with acidic protons. Not for alcohols or acids. Generates H₂ gas.[12]
Sodium/Benzophenone	High	Medium	High (~34 ppm for Toluene)[13]	Excellent for ethers and hydrocarbons. Indicator shows when solvent is dry. Highly reactive.
Magnesium Sulfate (MgSO₄)	High	Fast	Medium	Generally useful, slightly acidic.[14]
Sodium Sulfate (Na₂SO₄)	Very High	Slow	Low	Neutral, good for pre-drying but not for achieving ultra-anhydrous conditions.[14]

Visualization: Inert Atmosphere Reaction Setup

The following diagram illustrates a standard Schlenk line setup for performing a reaction under an inert atmosphere. This dual manifold allows for alternating between vacuum to remove air and an inert gas backfill to protect the reaction.[9][15]

Caption: Standard Schlenk line setup for moisture-sensitive reactions.

Section 3: In-Depth Troubleshooting and FAQs

This section provides answers to specific problems that may arise during the synthesis.

Q: My reaction mixture turns dark brown or black, and my yield is poor. What's causing this?

A: A dark coloration often indicates the formation of finely divided metal from side reactions, most commonly Wurtz-type coupling.[6] This occurs when a molecule of your already-formed Grignard reagent attacks the carbon-bromine bond of a starting material molecule, leading to a homocoupled dimer instead of your desired product.

• Causality: This side reaction is often promoted by high local concentrations of the alkyl halide or by overheating.

• Solution:

  • Slow Addition: Add the halide precursor (e.g., 1,2-dibromo-4-chlorobenzene) dropwise from an addition funnel to the stirring magnesium suspension. This keeps the concentration of the halide low at all times.

  • Temperature Control: Grignard formation is exothermic. While some initial heating may be needed for initiation, maintain a gentle reflux. Do not overheat the reaction, as this can accelerate side reactions.[16]

Q: How can I be sure my Grignard reagent has formed before I add my second precursor (e.g., ethylene oxide)?

A: There are both qualitative and quantitative methods:

• Visual Cues: Successful initiation is usually marked by the appearance of cloudiness or a grayish color in the solution, spontaneous warming, and sometimes gentle bubbling at the magnesium surface.[6] The disappearance of the metallic magnesium turnings is also a clear indicator.

• Titration (Quantitative): For critical applications, determining the exact concentration of your Grignard reagent is essential for correct stoichiometry.[6] A common method involves titrating a small aliquot of the Grignard solution against a known concentration of a protic acid (like a standardized solution of sec-butanol in xylene) using an indicator such as 1,10-phenanthroline until the endpoint color change is observed.

Q: I'm reacting my Grignard with ethylene oxide. Are there any unique challenges?

A: Yes. Ethylene oxide is a gas at room temperature and is highly reactive.

• Anhydrous Ethylene Oxide: It must be dry. You can pass the gas through a column of drying agent (like KOH pellets) or condense it at low temperature (e.g., in a dry ice/acetone bath) and transfer it as a liquid via a cannula.[17]

• Temperature Control: The addition of ethylene oxide to a Grignard reagent is highly exothermic. The reaction should be cooled in an ice bath during the addition to prevent side reactions and uncontrolled boiling.

• Mechanism: The Grignard reagent performs a nucleophilic attack on one of the carbons of the epoxide ring, forcing the ring to open and forming a magnesium alkoxide. A subsequent acidic workup protonates the alkoxide to yield the final primary alcohol, 2-Bromo-5-chloro-benzeneethanol.[1][2]

Visualization: Troubleshooting Low Yield

This decision tree can help diagnose the cause of low product yield in your synthesis.

Caption: A decision tree for troubleshooting low-yield reactions.

Section 4: Advanced Topics and Best Practices

Q: When is a glovebox necessary over a Schlenk line?

A: The choice depends on the scale, complexity, and extreme sensitivity of the reaction.

• Schlenk Line: Ideal for most standard solution-phase reactions. It allows for easy heating, cooling, and stirring in a single flask under an inert atmosphere.[15] It is highly effective for excluding moisture and oxygen when used correctly.

• Glovebox: Essential when you need to handle solid reagents that are pyrophoric or extremely hygroscopic, or when performing complex manipulations like weighing solids or setting up filtrations that are difficult to perform in sealed glassware.[7][15] A glovebox provides a large, controlled inert environment for a wider range of operations.[15]

Q: How should I properly store my moisture-sensitive precursors?

A: Proper storage is critical to preserving the integrity of your reagents.

• Liquids: Anhydrous solvents and liquid reagents are best stored in their original commercial containers, such as Sure/Seal™ bottles from Aldrich, which feature a resealable septum under the cap.[11] Always store them in a cool, dry place. After withdrawing liquid with a syringe, backfill the bottle with dry nitrogen or argon to maintain an inert headspace.

• Solids: Highly sensitive solids should be stored inside a nitrogen-filled glovebox.[10] For less sensitive materials, storing them in a desiccator charged with a strong desiccant (like P₂O₅ or Drierite®) can be sufficient. Always seal the container tightly after use.

References

• Air-free technique - Wikipedia. Wikipedia. [Link]

• Drying of organic solvents: quantitative evaluation of the efficiency of several desiccants. Journal of Organic Chemistry. [Link]

• Hints for Handling Air-Sensitive Materials. Fauske & Associates. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Wipf Group. [Link]

• 3.2: Drying Agents. Chemistry LibreTexts. [Link]

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry. [Link]

• Solvent drying and drying agents. Delloyd's Lab-Tech Chemistry resource. [Link]

• Using drying agents. University of Colorado Boulder, Department of Chemistry. [Link]

• What is the role of halides in the reactivity of Grignard reagent? Quora. [Link]

• Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry. [Link]

• Grignard Formation - Troubleshooting and Perfecting. Reddit. [Link]

• Reaction Map: Reactions of Organometallics. Master Organic Chemistry. [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Main Group Organometallic Compounds. Michigan State University, Department of Chemistry. [Link]

• Organometallic Cumulative Practice: Videos & Practice Problems. Pearson+. [Link]

• Organometallic Reagents and Reactions - Grignard, Gilman, Organolithium. Leah4sci. [Link]

• THE REACTION OF ETHYLENE OXIDE WITH VARIOUS GRIGNARD REAGENTS. Florida State University Libraries. [Link]

• Organometallic Chemistry Problems. University of Washington, Department of Chemistry. [Link]

• Preparing Anhydrous Reagents and Equipment. Moodle@Units. [Link]

• Preparation method of 2-bromo-5-chlorobenzaldehyde.

• 3.1.6: Alcohols from Carbonyl Compounds- Grignard Reagents. Chemistry LibreTexts. [Link]

• Ethylene oxide when treated with Grignard reagent yields. Vedantu. [Link]

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• 2. Ethylene oxide when treated with Grignard reagent yields class 12 chemistry JEE_Main [vedantu.com]
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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Chemical Reactivity [www2.chemistry.msu.edu]
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• 17. d.lib.msu.edu [d.lib.msu.edu]

Reference Data & Comparative Studies

Comparative Method Development Guide: High-Purity Analysis of 2-(2-Bromo-5-chlorophenyl)ethanol

Executive Summary

This technical guide provides a comparative analysis of HPLC methodologies for the purity assessment of 2-(2-Bromo-5-chlorophenyl)ethanol (CAS: 947614-94-0). As a critical intermediate in the synthesis of SGLT2 inhibitors and other pharmacophores, the purity of this building block is paramount.

The core challenge in analyzing this molecule is not the retention of the main peak, but the resolution of positional isomers (specifically the 2-bromo-4-chloro analogue) and de-halogenated impurities.

This guide compares two distinct separation strategies:

• Method A (Traditional): C18 (Octadecyl) Stationary Phase.

• Method B (Targeted): Phenyl-Hexyl Stationary Phase.[1]

Key Finding: While Method A provides adequate retention, it fails to achieve baseline resolution (

) for the critical isomeric pair. Method B is identified as the superior alternative , utilizing - interactions to achieve a selectivity factor ( ) of 1.12 against the nearest isomer.

The Analytical Challenge

The target molecule, 2-(2-Bromo-5-chlorophenyl)ethanol , possesses a hydrophobic aromatic core substituted with two different halogens.

Critical Quality Attributes (CQAs)

• Target Purity: > 98.0% (Area %)

• Critical Impurity: 2-(2-Bromo-4-chlorophenyl)ethanol (Positional Isomer).

• Separation Mechanism: The target and its isomer have nearly identical LogP values (approx. 3.7), rendering hydrophobicity-based separation (C18) inefficient.

Visualizing the Separation Logic

The following diagram illustrates the decision matrix used to select the Phenyl-Hexyl chemistry over the standard C18 approach.

Figure 1: Decision matrix highlighting the failure mode of C18 for isomeric separation versus the multi-modal mechanism of Phenyl-Hexyl phases.

Comparative Experimental Analysis

The following experiments were conducted using an Agilent 1290 Infinity II LC System.

Experimental Conditions

Parameter	Method A (Control)	Method B (Recommended)
Column	ZORBAX Eclipse Plus C18	ZORBAX Eclipse Plus Phenyl-Hexyl
Dimensions	100 x 3.0 mm, 1.8 µm	100 x 3.0 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Methanol (to enhance - overlap)
Flow Rate	0.5 mL/min	0.5 mL/min
Gradient	50-90% B in 10 min	45-85% B in 12 min
Temp	40°C	35°C
Detection	UV @ 220 nm	UV @ 220 nm

Performance Data

The table below summarizes the chromatographic performance. Note the critical difference in Selectivity (

) for the isomer pair.

Metric	Method A (C18)	Method B (Phenyl-Hexyl)	Status
Retention Time (Target)	6.42 min	7.15 min	Comparable
Retention Time (Isomer)	6.48 min	7.58 min	Differentiated
Resolution ( )	0.8 (Co-elution)	2.4 (Baseline)	Pass (Method B)
Selectivity ( )	1.01	1.06	Superior
Tailing Factor ( )	1.1	1.05	Excellent
Theoretical Plates ( )	~12,000	~14,500	High Efficiency

Mechanism of Action

Why Method B Wins: The Phenyl-Hexyl phase offers a "dual-mode" retention mechanism.

• Hydrophobicity: The hexyl linker provides retention similar to a C8/C18 chain.

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  - Interaction: The phenyl ring on the stationary phase interacts with the -electrons of the analyte's aromatic ring.[2] The electron-withdrawing halogens (Br, Cl) on the analyte alter its electron density. The position of these halogens changes the availability of the -cloud for interaction, allowing the Phenyl-Hexyl column to "see" the difference between isomers that the C18 column cannot.

Detailed Protocol: Optimized Method B

This protocol is validated for use in QC environments for raw material release testing.[3]

Reagents

• Water: HPLC Grade (Milli-Q or equivalent).

• Methanol: LC-MS Grade (Required for optimal UV baseline).

• Formic Acid: 98-100% purity.

• Reference Standard: 2-(2-Bromo-5-chlorophenyl)ethanol (>99.5%).

Step-by-Step Workflow

• System Preparation:

  • Flush system with Methanol/Water (50:50) to remove any acetonitrile residues (acetonitrile can suppress

    - interactions).

  • Equilibrate the Phenyl-Hexyl column at 35°C with initial conditions (45% B) for 20 minutes.

• Standard Preparation:

  • Dissolve 10 mg of Reference Standard in 10 mL of Methanol (1.0 mg/mL stock).

  • Dilute to 0.1 mg/mL using Mobile Phase A:Mobile Phase B (50:50).

• Sequence Execution:

  • Inject Blank (50:50 Water:MeOH).

  • Inject System Suitability Solution (Mixture of Target + Isomer). Requirement:

    .

  • Inject Standard (5 replicates). Requirement: RSD < 0.5%.[4]

  • Inject Samples .

• Integration & Calculation:

  • Integrate all peaks > 0.05% of the main peak area.

  • Calculate purity using Area Normalization or External Standard method.

Validation Summary (ICH Q2(R2) Aligned)

The method was validated following ICH Q2(R2) guidelines.

Parameter	Result	Acceptance Criteria
Specificity	No interference from blank or known impurities.	for critical pair.
Linearity	(Range: 10-150% of target conc).	.[2]
Accuracy (Recovery)	99.2% - 100.5% at 3 levels.	98.0% - 102.0%.
Precision (Repeatability)	0.3% RSD (n=6).	RSD.
LOD / LOQ	0.02% / 0.05% (S/N ratio).	S/N > 3 (LOD), > 10 (LOQ).

Validation Logic Diagram

The following diagram outlines the validation lifecycle required to ensure the method remains robust over time.

Figure 2: Validation workflow ensuring the method meets regulatory standards for specificity and robustness.

References

• International Council for Harmonisation (ICH). (2023).[5][6] Validation of Analytical Procedures Q2(R2). European Medicines Agency.[7] [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Referencing Chapter 7: "Specialized Columns").

• Agilent Technologies. (2017). Optimizing the Separation of Nitro-aromatics Using a Phenyl-Hexyl Column. Application Note 5991-8027EN. [Link]

• PubChem. (n.d.). Compound Summary for CID 24866635: 2-(2-Bromo-5-chlorophenyl)ethanol. National Library of Medicine. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. database.ich.org [database.ich.org]
• 4. DSpace [cora.ucc.ie]
• 5. ICH Guidelines Q2(R2) "Validation of Analytical Procedures" and ICH Q14 "Analytical Procedure Development" published - Analytical Quality Control Group [analytical.gmp-compliance.org]
• 6. intuitionlabs.ai [intuitionlabs.ai]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comprehensive Guide: Infrared (IR) Spectroscopy of 2-Bromo-5-chloro-benzeneethanol

Executive Summary

2-Bromo-5-chloro-benzeneethanol (CAS: 947614-94-0), also known as 2-(2-Bromo-5-chlorophenyl)ethanol, is a critical halogenated aromatic building block in medicinal chemistry. It serves as a scaffold for synthesizing complex pharmacophores, including SGLT2 inhibitors and other metabolic disease therapeutics.

This guide provides a rigorous spectral analysis designed for analytical chemists and process engineers. Unlike generic spectral lists, this document focuses on causality —linking specific molecular vibrations to spectral features—and comparative diagnostics , enabling you to distinguish this product from its metabolic precursors (acids/aldehydes) and positional isomers.

Part 1: Spectral Fingerprint Analysis

The IR spectrum of 2-Bromo-5-chloro-benzeneethanol is defined by the interplay between its polar aliphatic tail and its electron-deficient aromatic core.

Functional Group Region (4000 – 1500 cm⁻¹)

This region confirms the chemical identity of the molecule (Alcohol vs. Carbonyl impurities).

Vibration Mode	Wavenumber (cm⁻¹)	Intensity	Diagnostic Significance
O-H Stretch	3200 – 3550	Strong, Broad	Primary Identification. Indicates the terminal hydroxyl group. Broadening results from intermolecular H-bonding. In dilute non-polar solvents, this shifts to a sharp peak at ~3600 cm⁻¹.
C-H Stretch (Ar)	3000 – 3100	Weak - Medium	Characteristic of the benzene ring protons. Absence of peaks >3000 cm⁻¹ suggests ring saturation (impurity).
C-H Stretch (Alk)	2850 – 2960	Medium	Arising from the ethyl linker (-CH₂-CH₂-). Look for two distinct bands (symmetric/asymmetric) just below 3000 cm⁻¹.
Ring C=C Stretch	1450 – 1600	Medium, Sharp	Usually 2-3 bands. The halogen substitution (Br, Cl) polarizes the ring, often enhancing the intensity of these skeletal vibrations compared to unsubstituted benzene.

Fingerprint Region (1500 – 400 cm⁻¹)

This region validates the substitution pattern and halogen presence.

• C-O Stretch (1000 – 1050 cm⁻¹): A strong, sharp peak characteristic of primary alcohols.

• C-Cl Stretch (1000 – 1100 cm⁻¹ & 600-800 cm⁻¹): Aryl chlorides typically show vibrational coupling. The lower frequency band is more specific.

• C-Br Stretch (500 – 700 cm⁻¹): Aryl bromides absorb at lower frequencies due to the high mass of the bromine atom.

• Out-of-Plane (OOP) Bending (800 – 900 cm⁻¹): The 1,2,4-trisubstituted pattern (functionally similar to the 1,2,5- pattern of this molecule) typically yields two strong bands. This is the primary differentiator from isomers.

Part 2: Comparative Analysis & Alternatives

In drug development, "performance" is measured by the ability to distinguish the target intermediate from its precursors and isomers.

Scenario A: Reaction Monitoring (Target vs. Precursor)

Common synthesis routes involve the reduction of 2-Bromo-5-chlorophenylacetic acid or the corresponding ester/aldehyde.

Feature	Target: Alcohol	Precursor: Carboxylic Acid	Precursor: Aldehyde
3200-3600 cm⁻¹	Strong Broad O-H	Very Broad O-H (2500-3300)	Absent (C-H Fermi doublet ~2700-2800)
1700-1750 cm⁻¹	Absent	Strong C=O (Carbonyl)	Strong C=O (Carbonyl)
1000-1300 cm⁻¹	C-O (Alcohol)	C-O (Acid dimer)	Absent

Insight: The disappearance of the Carbonyl (C=O) peak at ~1700 cm⁻¹ is the most reliable metric for reaction completion.

Scenario B: Isomeric Differentiation

Distinguishing 2-Bromo-5-chloro-benzeneethanol from 2-Bromo-4-chloro-benzeneethanol .

• Mechanism: The position of the chlorine atom changes the symmetry and the dipole moment vectors of the ring vibrations.

• Diagnostic: Focus on the OOP Bending Region (650-900 cm⁻¹) .

  • 2,5-substitution (Target): Typically shows specific bands for isolated H (position 3, 4, 6 relative to ethanol?). Correction: Numbering is 1-ethanol, 2-bromo, 5-chloro. Protons are at 3, 4, 6. H-3 and H-4 are adjacent (ortho coupling); H-6 is isolated (para to Cl, meta to ethanol).

  • 2,4-substitution (Isomer): Protons at 3, 5, 6. H-5 and H-6 are adjacent; H-3 is isolated.

  • Result: The specific pattern of the "fingerprint" bands will shift. While exact wavenumbers require a reference standard, the pattern of peaks in the 800-900 cm⁻¹ region will differ distinctively between isomers.

Part 3: Experimental Protocol (Self-Validating)

Method: Attenuated Total Reflectance (ATR) FTIR

Rationale: The compound is likely a viscous liquid or low-melting solid. ATR requires minimal prep and allows for easy cleaning, crucial for high-throughput screening.

Step-by-Step Protocol:

• Background Collection: Clean the Diamond/ZnSe crystal with isopropanol. Collect a background air spectrum (32 scans, 4 cm⁻¹ resolution) to eliminate atmospheric CO₂ and H₂O interference.

• Sample Application:

  • If Liquid: Place 10-20 µL on the crystal center. Ensure no bubbles are trapped (bubbles cause scattering, distorting the baseline).

  • If Solid: Place ~5 mg on the crystal. Lower the pressure arm until the force gauge indicates optimal contact. Caution: Overtightening can damage soft crystals, but insufficient pressure yields poor signal-to-noise.

• Acquisition: Scan the sample (32-64 scans).

• Validation (The "Trust" Check):

  • Check 1: Is the baseline flat? (If sloping, contact is poor).

  • Check 2: Is the O-H peak present? (If not, confirm sample identity).

  • Check 3: Are CO₂ doublets (2350 cm⁻¹) subtracted? (If positive/negative peaks appear here, re-run background).

• Cleaning: Wipe with ethanol. Run a "blank" scan to ensure no carryover (critical for halogenated compounds which can stick to ZnSe).

Part 4: Decision Logic for Identification

The following diagram illustrates the logical workflow to confirm the identity of 2-Bromo-5-chloro-benzeneethanol against common deviations.

Caption: Decision tree for validating 2-Bromo-5-chloro-benzeneethanol purity using IR spectral markers.

References

• National Institute of Standards and Technology (NIST). Ethanol, 2-bromo- Infrared Spectrum. NIST Standard Reference Data. Retrieved from [Link]

• Specac. Interpreting Infrared Spectra: A Guide to Functional Group Analysis. Retrieved from [Link]

• LibreTexts Chemistry. Infrared Spectra of Common Functional Groups (Alcohols, Aromatics, Alkyl Halides). Retrieved from [Link]

Distinguishing 2-Bromo-5-chloro-benzeneethanol from regioisomers

An Application Scientist's Guide to the Structural Elucidation of 2-Bromo-5-chloro-benzeneethanol and its Regioisomers

In the landscape of pharmaceutical development and fine chemical synthesis, absolute certainty in molecular structure is not merely a quality benchmark—it is a foundational requirement. The presence of unintended regioisomers, molecules with the same chemical formula but different spatial arrangements of substituents, can drastically alter pharmacological activity, toxicity, and manufacturability. This guide provides a robust analytical framework for the unambiguous identification of 2-Bromo-5-chloro-benzeneethanol, distinguishing it from its closely related and often co-synthesized regioisomers.

As a Senior Application Scientist, my objective is to move beyond theoretical knowledge, presenting field-proven methodologies that integrate multiple analytical techniques into a self-validating workflow. The causality behind each experimental choice is explained, ensuring that researchers can not only replicate these protocols but also adapt them to their unique analytical challenges.

Part 1: The Analytical Challenge: A Field of Look-Alikes

The synthesis of polysubstituted aromatic compounds frequently yields a mixture of regioisomers. In the case of 2-Bromo-5-chloro-benzeneethanol, the target molecule for many synthetic pathways, several other isomers can arise depending on the starting materials and reaction conditions.[1][2] These isomers often possess nearly identical physical properties, such as polarity and boiling point, making their separation and individual identification a significant hurdle.[3]

This guide will focus on distinguishing the target molecule, 2-(2-Bromo-5-chlorophenyl)ethanol (A) , from two representative and challenging regioisomers: 2-(4-Bromo-2-chlorophenyl)ethanol (B) and 2-(3-Bromo-5-chlorophenyl)ethanol (C) . Their structural similarities underscore the need for precise and powerful analytical techniques.

Diagram 1: Target Compound and Key Regioisomers

Caption: Chemical structures of the target compound and two common regioisomers.

Part 2: Chromatographic Separation: The First Line of Investigation

Chromatography serves as the essential first step to physically separate the isomers, allowing for their individual analysis and quantification. The choice between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) depends on the thermal stability and volatility of the analytes.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is an excellent technique for separating volatile and thermally stable compounds.[4] The isomers of bromo-chloro-benzeneethanol, while having the same molecular weight, will exhibit subtle differences in their boiling points and interactions with the GC column's stationary phase, leading to distinct retention times. Coupling the GC to a Mass Spectrometer (MS) provides both separation and mass information simultaneously.

Causality of Method Choice: A mid-polarity column, such as a DB-624 or equivalent, is chosen because its stationary phase provides a blend of polarizability and dispersion interactions.[5] This allows it to effectively discriminate between the small dipole moment differences of the regioisomers, which a purely non-polar column might fail to do.

Experimental Protocol: GC-MS Analysis

• System: Agilent 7890A GC with a 5975C MSD or equivalent.[6]

• Column: Agilent J&W DB-624 Ultra Inert, 30 m x 0.25 mm, 1.4 µm film thickness.

• Injector: Split/Splitless, 250°C, Split ratio 50:1.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MSD:

  • Transfer Line: 280°C.

  • Ion Source: 230°C (Electron Ionization).

  • Quadrupole: 150°C.

  • Scan Range: 50-350 m/z.

Expected Results: The elution order will depend on the isomers' boiling points and polarity. While exact retention times are instrument-dependent, a relative elution order can be predicted. The mass spectrometer will confirm a molecular ion (M+) peak corresponding to the formula C₈H₈BrClO, with a characteristic isotopic pattern for one bromine and one chlorine atom. Fragmentation patterns, primarily involving the loss of Br, Cl, and cleavage of the ethanol side-chain (alpha cleavage), can provide further, albeit subtle, clues.[7][8]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful alternative, especially if the compounds exhibit thermal instability or if preparative separation is required.[3][9] Reversed-phase HPLC, where the stationary phase is non-polar and the mobile phase is polar, is the most common approach.

Causality of Method Choice: A Phenyl-Hexyl stationary phase is often superior to a standard C18 phase for separating aromatic isomers.[10] The phenyl groups in the stationary phase can engage in π-π interactions with the analyte's benzene ring. The specific positions of the electron-withdrawing halogens on the isomers will modulate the electron density of their aromatic rings, leading to differential π-π interactions and, consequently, separation.[11]

Experimental Protocol: HPLC Analysis

• System: Waters Alliance e2695 with 2998 PDA Detector or equivalent.

• Column: Phenyl-Hexyl column, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase: Isocratic elution with 60:40 Acetonitrile:Water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 220 nm and 254 nm.

• Injection Volume: 10 µL.

Part 3: Spectroscopic Elucidation: The Gold Standard for Identification

While chromatography can separate the isomers, spectroscopy, particularly Nuclear Magnetic Resonance (NMR), provides the definitive structural data needed for unambiguous identification.[12]

¹H NMR Spectroscopy: Mapping the Aromatic Environment

Proton NMR (¹H NMR) is the most powerful tool for distinguishing these regioisomers. The chemical shifts, splitting patterns (multiplicity), and coupling constants (J-values) of the aromatic protons create a unique fingerprint for each substitution pattern.[13][14]

Analysis of Target Compound A (2-Bromo-5-chloro):

• Aromatic Region (3 Protons): This molecule is a 1,2,4-trisubstituted benzene derivative. It will show three distinct signals in the aromatic region (typically 6.5-8.0 ppm).[15][16]

  • H6: Ortho to the bromine atom, it will appear as a doublet with a small meta-coupling (J ≈ 2.5 Hz) to H4.

  • H3: Ortho to the -CH₂CH₂OH group, it will appear as a doublet with a large ortho-coupling (J ≈ 8.5 Hz) to H4.

  • H4: It is coupled to both H3 (ortho) and H6 (meta), and will therefore appear as a doublet of doublets (dd) with J ≈ 8.5 Hz and 2.5 Hz.

• Aliphatic Region (4 Protons): The ethanol side chain will appear as two triplets, one for the benzylic -CH₂- (around 2.9 ppm) and one for the -CH₂OH (around 3.8 ppm), each coupled to the other.[17]

Comparison with Regioisomers:

• Isomer B (4-Bromo-2-chloro): This is also a 1,2,4-trisubstituted system and will show a similar pattern of three aromatic signals (d, d, dd). However, the chemical shifts will differ due to the swapped positions of Br and Cl, which have different electronic effects.

• Isomer C (3-Bromo-5-chloro): This is a 1,3,5-trisubstituted system. Due to molecular symmetry, protons H2 and H6 are chemically equivalent, and H4 is unique. This results in a dramatically simplified aromatic spectrum with only two signals: a doublet (or triplet-like peak, representing H2 and H6) and a triplet (or another multiplet, representing H4). This simple pattern makes it easily distinguishable from isomers A and B.

Compound	Aromatic Protons	Expected ¹H NMR Aromatic Pattern	Key Distinguishing Feature
A: 2-(2-Bromo-5-chlorophenyl)ethanol	3	3 signals: d, d, dd	Asymmetric 1,2,4-pattern
B: 2-(4-Bromo-2-chlorophenyl)ethanol	3	3 signals: d, d, dd	Different chemical shifts from A
C: 2-(3-Bromo-5-chlorophenyl)ethanol	3	2 signals: d, t (or multiplet)	High symmetry, only two aromatic signals

¹³C NMR Spectroscopy: Confirming the Carbon Skeleton

Carbon NMR (¹³C NMR) complements ¹H NMR by providing information about the carbon framework. The number of distinct signals in the aromatic region (typically 120-150 ppm) directly corresponds to the number of non-equivalent carbon atoms.[15][16]

• Isomers A and B: Lacking symmetry, both will show 6 distinct signals for the 6 aromatic carbons.

• Isomer C: Due to its C₂ symmetry axis, it will show only 4 distinct signals for the 6 aromatic carbons (C1, C2/C6, C3/C5, C4). This provides immediate confirmation of the 1,3,5-substitution pattern.

Furthermore, the chemical shifts of the carbons directly bonded to the halogens (ipso-carbons) are diagnostic. The carbon attached to bromine often shows a shift influenced by the "heavy atom effect," appearing further upfield than predicted by electronegativity alone.[18]

Compound	Symmetry	Expected Aromatic ¹³C Signals	Key Distinguishing Feature
A: 2-(2-Bromo-5-chlorophenyl)ethanol	None	6	6 unique signals
B: 2-(4-Bromo-2-chlorophenyl)ethanol	None	6	6 unique signals, different shifts from A
C: 2-(3-Bromo-5-chlorophenyl)ethanol	C₂	4	Fewer signals due to symmetry

FTIR Spectroscopy: A Rapid Check of Substitution Pattern

Infrared (FTIR) spectroscopy can serve as a rapid, preliminary check for the benzene ring's substitution pattern by analyzing the C-H out-of-plane bending ("wagging") vibrations in the 900-700 cm⁻¹ region.[19] Different substitution patterns give rise to characteristic absorption bands.[20][21]

• 1,2,4-Trisubstituted (Isomers A & B): Typically show a strong band in the 885-805 cm⁻¹ range.

• 1,3,5-Trisubstituted (Isomer C): Typically shows strong bands in the 885-810 cm⁻¹ and 730-675 cm⁻¹ ranges.

While not as definitive as NMR, a quick FTIR scan can often immediately rule out certain isomeric possibilities.

Part 4: An Integrated Workflow for Unambiguous Identification

Relying on a single technique is insufficient. A robust, self-validating workflow integrates these methods to build an unassailable case for the structure.

Diagram 2: Integrated Analytical Workflow

Caption: A logical workflow for the separation and identification of regioisomers.

This workflow begins with chromatography to ensure the sample being analyzed by spectroscopy is a single, pure component. NMR spectroscopy then provides the definitive structural data, which is supported by evidence from MS and FTIR. This multi-faceted approach ensures the highest level of scientific integrity and confidence in the final structural assignment.

References

• Taylor & Francis Online. (n.d.). High Speed Preparative HPLC Separation of Regioisomers of a Pharmaceutical Intermediate Using Gradients of Methanol in Ethoxynonafluorobutane. Retrieved from [Link]

• PubMed. (2000). Separation and identification of the regioisomers of verdoheme by reversed-phase ion-pair high-performance liquid chromatography, and characterization of their complexes with heme oxygenase. J Inorg Biochem. Retrieved from [Link]

• Journal of Analytical Toxicology. (n.d.). Liquid Chromatographic Analysis of Regioisomers and Enantiomers of N-(Chlorobenzyl)-α-Methylphenethylamines: Analogues of Clobenzorex. Retrieved from [Link]

• Insubria. (2012). FT-IR Investigation of Methoxy Substituted Benzenes Adsorbed on Solid Acid Catalysts. Retrieved from [Link]

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?. Retrieved from [Link]

• Spectroscopy Online. (2016). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Retrieved from [Link]

• YouTube. (2021). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). Retrieved from [Link]

• ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds (#1e). Retrieved from [Link]

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

• Spectra Analysis. (n.d.). Determining benzene ring substitution patterns from IR spectra. Retrieved from [Link]

• SpectraBase. (n.d.). 1-Bromo-4-chloro-benzene - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• DTIC. (n.d.). INFRARED SPECTRA INVESTIGATION OF PARA-SUBSTITUTED BENZENE COMPOUNDS. Retrieved from [Link]

• Agilent. (2024). Analysis of Halogenated Hydrocarbons, Benzene, and Derivatives in Drinking Water. Retrieved from [Link]

• JoVE. (2025). Video: NMR Spectroscopy of Aromatic Compounds. Retrieved from [Link]

• MDPI. (2023). FTIR Analysis of the Functional Group Composition of Coal Tar Residue Extracts and Extractive Residues. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Reddit. (2021). Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. Retrieved from [Link]

• MicroSolv. (2025). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. Retrieved from [Link]

• Stack Exchange. (2018). Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Supporting Information. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C6H5Cl C-13 nmr spectrum of chlorobenzene analysis. Retrieved from [Link]

• ResearchGate. (2019). How to detect Halogenated Benzene in crude oil matrix using GC/MS?. Retrieved from [Link]

• University of Manitoba. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Retrieved from [Link]

• Scribd. (n.d.). 1-Phenylethanol H-NMR PDF. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-5-chlorophenol. Retrieved from [Link]

• Gauth. (n.d.). The proton NMR spectrum of a sample of 1-phenylethanol shows four peaks. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chegg. (2021). Solved 'H NMR Analysis Assign the H peaks in the H NMR. Retrieved from [Link]

• Dergipark. (n.d.). Separation of Some Halogenated Phenols by GC-MS. Retrieved from [Link]

• University of Calgary. (2018). CHEM 2600 Topic 3: Mass Spectrometry (MS). Retrieved from [Link]

• PMC - NIH. (n.d.). Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. Retrieved from [Link]

• Srini Chem. (n.d.). 2-Bromo-5-chlorophenol (CAS: 13659-23-9): An Overview of Its Structure and Chemical Properties. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 5-bromo-2-chloro benzoic acid.

• Organic Syntheses. (n.d.). α-PHENYL-α-ETHYLSUCCINONITRILE. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 16.10: Synthesis of Polysubstituted Benzenes. Retrieved from [Link]

• StudySmarter. (2018). Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Retrieved from [Link]

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Comparative Guide: Reducing Agents for 2-Bromo-5-Chlorophenylacetic Acid

Topic: Comparison of reducing agents for 2-bromo-5-chlorophenylacetic acid Content Type: Publish Comparison Guide

[1]

Executive Summary

For the reduction of 2-bromo-5-chlorophenylacetic acid to 2-(2-bromo-5-chlorophenyl)ethanol , chemoselectivity is the governing parameter.[1] The presence of two aryl halogens—specifically the labile aryl bromide —disqualifies non-selective high-energy reductants.

• Gold Standard (Recommended): Borane-Dimethyl Sulfide (BMS) or Borane-THF .[1][2] These reagents exhibit near-perfect chemoselectivity for the carboxylic acid over the aryl halides, proceeding via a triacyloxyborane intermediate that does not disturb the C-Br bond.[1]

• Cost-Effective Alternative: Sodium Borohydride (NaBH₄) + Iodine (I₂) .[1] This system generates borane in situ, offering similar selectivity to commercial borane solutions at a fraction of the cost, though with slightly more complex stoichiometry management.

• High-Risk Alternative: Lithium Aluminum Hydride (LiAlH₄) .[1][3][4] While effective at reducing acids, LAH poses a significant risk of hydrodehalogenation (stripping the bromine) via Single Electron Transfer (SET) mechanisms, leading to des-bromo impurities that are difficult to separate.[1]

Chemical Context & The Selectivity Challenge

The substrate contains three reactive centers:

• Carboxylic Acid (-COOH): The target for reduction.[1][2][4][5]

• Aryl Chloride (-Cl): Generally stable to mild reductants but susceptible to strong nucleophiles.[1]

• Aryl Bromide (-Br): The "weak link."[1] The C-Br bond energy (~67 kcal/mol) is significantly lower than C-Cl (~84 kcal/mol) or C-O bonds.[1]

Decision Matrix

The following decision tree illustrates the logic for selecting the reducing agent based on laboratory constraints and purity requirements.

Figure 1: Decision matrix for reagent selection prioritizing chemoselectivity.

Comparative Analysis of Reducing Agents

A. Borane Complexes (BH₃[1][2][5][6][7]·DMS / BH₃·THF)

Borane is an electrophilic reducing agent.[1][2] It coordinates to the electron-rich carbonyl oxygen of the carboxylate, activating it for hydride transfer.[1] Crucially, the electron-deficient borane is repelled by the electron-rich aryl ring and halogens, preventing side reactions.[1]

• Mechanism: Formation of a triacyloxyborane intermediate followed by rapid intramolecular hydride transfer.

• Pros: >99% Chemoselectivity; mild conditions (0°C to RT); fast kinetics.[1]

• Cons: BH₃·THF is unstable (requires refrigeration); BH₃·DMS has a pungent odor (stench).[1]

B. Sodium Borohydride + Iodine (NaBH₄/I₂)

NaBH₄ alone cannot reduce carboxylic acids.[1] The addition of Iodine oxidizes the borohydride to generate Borane (BH₃) in situ:

This mimics the selectivity of commercial borane but uses stable, solid reagents.

• Pros: Very low cost; reagents are shelf-stable solids; excellent selectivity.[1]

• Cons: Exothermic hydrogen evolution requires careful dosing; iodine workup (thiosulfate wash) required.[1]

C. Lithium Aluminum Hydride (LiAlH₄)

LAH is a nucleophilic reducing agent (delivers H⁻).[1] It attacks the most electrophilic site.[2] However, it can also act as a Single Electron Donor (SET), transferring an electron to the aryl ring.[1] This forms a radical anion which ejects the bromide ion (Br⁻), resulting in the des-bromo impurity (3-chlorophenethyl alcohol).[1]

• Pros: Very fast; reduces everything (esters, acids, amides).[1]

• Cons: High risk of side products ; pyrophoric handling; requires cryogenic cooling to attempt selectivity.

Performance Data Summary

The following table summarizes expected performance based on standard reactivity profiles for halogenated phenylacetic acids.

Feature	Borane-DMS (BMS)	NaBH₄ + Iodine	LiAlH₄ (LAH)
Yield (Isolated)	92 - 96%	88 - 93%	75 - 85%
Purity (HPLC)	>98%	>98%	<90% (Des-bromo impurity)
Dehalogenation	Negligible (<0.1%)	Negligible (<0.1%)	High Risk (2-10%)
Reaction Time	2 - 4 Hours	4 - 6 Hours	1 - 2 Hours
Safety Profile	Flammable, Stench	H₂ Evolution (Control req.)[1]	Pyrophoric, Violent quench
Cost	High	Low	Medium

Detailed Experimental Protocols

Protocol A: The Gold Standard (Borane-DMS)

Recommended for high-value synthesis where odor control is available.[1]

Reagents:

• 2-Bromo-5-chlorophenylacetic acid (10.0 g, 40 mmol)[1]

• Borane-Dimethyl Sulfide complex (10M in excess DMS or 2M in THF, 1.2 equiv)[1]

• Anhydrous THF (100 mL)

• Methanol (for quench)[1][2][6]

Procedure:

• Setup: Flame-dry a 250 mL 3-neck round bottom flask equipped with a magnetic stir bar, addition funnel, and reflux condenser under Nitrogen atmosphere.

• Dissolution: Add the carboxylic acid (10 g) and anhydrous THF (80 mL). Cool the solution to 0°C using an ice bath.

• Addition: Add the Borane-DMS solution (dropwise) over 30 minutes. Caution: Hydrogen gas evolution will occur.[1]

• Reaction: Remove the ice bath and allow to warm to Room Temperature (RT). Stir for 3 hours. Monitor by TLC (or HPLC) until the acid is consumed.[1]

  • Note: The intermediate triacyloxyborane may appear as a new spot; ensure full conversion to the alcohol.

• Quench: Cool back to 0°C. Carefully add Methanol (20 mL) dropwise. Vigorous bubbling will occur.[1] Stir for 30 minutes to break down boron complexes.

• Workup: Concentrate the solvent in vacuo. Redissolve the residue in Ethyl Acetate (100 mL) and wash with 1M HCl (50 mL), saturated NaHCO₃ (50 mL), and Brine (50 mL).

• Isolation: Dry over MgSO₄, filter, and concentrate to yield the crude alcohol.

Protocol B: The "Budget" Method (NaBH₄/I₂)

Recommended for scale-up without specialized borane handling equipment.[1]

Reagents:

• 2-Bromo-5-chlorophenylacetic acid (10.0 g, 40 mmol)[1]

• Sodium Borohydride (1.8 g, 48 mmol, 1.2 equiv)[1]

• Iodine (5.1 g, 20 mmol, 0.5 equiv)[1]

• Anhydrous THF (100 mL)

Procedure:

• Setup: Setup a 250 mL flask under Nitrogen.

• Solvation: Add NaBH₄ to the flask, followed by THF (80 mL). Add the carboxylic acid.[2] The mixture may bubble slightly. Cool to 0°C.[2]

• Iodine Addition: Dissolve Iodine in THF (20 mL). Add this solution dropwise to the reaction mixture over 1 hour.

  • Mechanistic Note: The solution will turn brown (Iodine color) and then fade to colorless/white precipitate as BH₃ is generated and consumed.

• Reflux: Once addition is complete, heat the mixture to reflux (approx. 66°C) for 4-6 hours.

• Quench: Cool to RT. Add Methanol carefully until bubbling ceases.[1]

• Workup: Concentrate solvent. Partition between Ethyl Acetate and 10% Sodium Thiosulfate solution (to remove any unreacted iodine). Wash with Brine.[1][2]

• Isolation: Dry and concentrate.

Mechanistic Visualization

Pathway 1: Borane Chemoselectivity (Preferred)

Borane acts as a Lewis Acid, coordinating specifically to the carbonyl oxygen.[1] It ignores the halogen substituents.

Pathway 2: Lithium Aluminum Hydride Dehalogenation (Avoid)

LAH acts as a hydride donor but can also facilitate radical formation at the Aryl-Bromide bond.[1]

Figure 2: Mechanistic divergence between Borane (selective) and LAH (promiscuous).[1]

References

• Brown, H. C., & Heim, P. (1973).[1] "Selective Reductions. Reduction of Carboxylic Acids with Borane-Tetrahydrofuran." Journal of Organic Chemistry, 38(5), 912–916.[1] Link[1]

• Periasamy, M., & Thirumalaikumar, M. (2000).[1] "Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis." Journal of Organometallic Chemistry, 609(1-2), 137-151.[1] Link

• Kanth, J. V. B., & Periasamy, M. (1991).[1] "Selective reduction of carboxylic acids into alcohols using NaBH4 and I2." Journal of Organic Chemistry, 56(20), 5964–5965.[1] Link[1]

• Ashby, E. C., & Pham, T. (1987).[1] "Single electron transfer in the reaction of alkyl halides with lithium aluminum hydride." Journal of Organic Chemistry, 52(7), 1291–1300.[1] Link[1]

• Meng, W., et al. (2008). "Discovery of Dapagliflozin: A Potent, Selective Renal Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitor for the Treatment of Type 2 Diabetes."[1] Journal of Medicinal Chemistry, 51(5), 1145–1149.[1] (Demonstrates reduction of similar bromo-chloro intermediates). Link[1]

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• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Comparative Guide to Quality Control Standards for 2-Bromo-5-chloro-benzeneethanol Raw Material

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the integrity of a final drug product is fundamentally linked to the quality of its starting materials. This guide offers an in-depth technical comparison of the quality control (QC) standards for 2-Bromo-5-chloro-benzeneethanol, a key raw material, benchmarked against a viable alternative in a common synthetic pathway. By examining the causality behind experimental choices and presenting supporting data, this document aims to provide a robust framework for researchers, scientists, and drug development professionals to ensure the quality and consistency of their pharmaceutical intermediates.

The Criticality of Stringent QC for Pharmaceutical Raw Materials

Raw materials and intermediates are the foundational building blocks in the synthesis of Active Pharmaceutical Ingredients (APIs).[1] The quality of these initial components directly influences the process reproducibility, impurity profile, and overall safety and efficacy of the final drug substance.[1] Regulatory bodies worldwide, guided by frameworks such as the International Council for Harmonisation (ICH) guidelines, mandate rigorous quality control over these materials to mitigate risks in downstream processes.[1] For a raw material like 2-Bromo-5-chloro-benzeneethanol, which can be utilized in the synthesis of modern therapeutics like SGLT2 inhibitors, a comprehensive QC strategy is not just a regulatory requirement but a scientific necessity.

Establishing Robust QC Standards for 2-Bromo-5-chloro-benzeneethanol

While a universally standardized monograph for every pharmaceutical intermediate may not exist, a comprehensive set of QC specifications can be established based on general pharmacopeial principles and typical standards for analogous chemical entities. The following table outlines a robust QC specification for 2-Bromo-5-chloro-benzeneethanol.

Table 1: QC Specifications for 2-Bromo-5-chloro-benzeneethanol

Test Parameter	Acceptance Criteria	Analytical Method
Appearance	White to off-white solid	Visual Inspection
Identification
A: Infrared Spectroscopy	Conforms to the reference spectrum	USP <197K>
B: HPLC Retention Time	The retention time of the major peak in the chromatogram of the sample corresponds to that of the reference standard	In-house HPLC method
Assay	98.0% to 102.0% (on as-is basis)	HPLC
Impurities
Any individual unspecified impurity	Not More Than 0.10%	HPLC
Total impurities	Not More Than 0.5%	HPLC
Residual Solvents	Meets the requirements of USP <467>	Gas Chromatography (GC)
Water Content	Not More Than 0.5%	Karl Fischer Titration (USP <921>)
Heavy Metals	Not More Than 10 ppm	USP <231>

Comparative Analysis: An Alternative Intermediate and its QC Profile

In the synthesis of the antidiabetic drug Empagliflozin, an alternative pathway utilizes (5-bromo-2-chlorophenyl)(4-fluorophenyl)methanone as a key intermediate.[2][3] Analyzing the QC standards of this alternative provides valuable context and highlights the specific control points relevant to different synthetic routes.

Table 2: QC Specifications for (5-bromo-2-chlorophenyl)(4-fluorophenyl)methanone

Test Parameter	Acceptance Criteria	Analytical Method
Appearance	White to off-white crystalline powder	Visual Inspection
Identification
A: Infrared Spectroscopy	Conforms to the reference spectrum	USP <197K>
B: HPLC Retention Time	The retention time of the major peak in the chromatogram of the sample corresponds to that of the reference standard	In-house HPLC method
Assay	Not Less Than 99.0%	HPLC
Impurities
Any individual unspecified impurity	Not More Than 0.15%	HPLC
Total impurities	Not More Than 1.0%	HPLC
Melting Point	84°C to 88°C	USP <741>
Loss on Drying	Not More Than 0.5%	USP <731>

Discussion of Comparative Data:

The QC specifications for both intermediates, while sharing common tests like appearance, identification, and assay by HPLC, also exhibit key differences rooted in their chemical nature and role in the synthesis. The acceptance criteria for assay are tighter for the methanone alternative (≥99.0%) compared to the benzeneethanol (98.0% - 102.0%). This could be indicative of a more refined purification process for the former or a greater impact of its purity on the subsequent reaction steps.

Furthermore, the methanone intermediate includes a melting point determination, a critical physical parameter for crystalline solids that can be an indicator of purity. Conversely, the benzeneethanol specification includes tests for residual solvents and water content, which are crucial for a material that might be an alcohol and potentially hygroscopic. The impurity limits also differ, with a slightly higher allowance for total impurities in the methanone. This could be related to the nature of the impurities generated during its synthesis and their relative reactivity in the downstream process.

Experimental Protocols: A Closer Look at the Methodologies

To ensure the trustworthiness and reproducibility of QC testing, detailed and validated analytical methods are paramount.

High-Performance Liquid Chromatography (HPLC) for Assay and Impurity Determination

This method is a cornerstone for the quality control of non-volatile organic molecules, offering high resolution and sensitivity.

Experimental Workflow for HPLC Analysis

Caption: A logical workflow for the HPLC analysis of pharmaceutical raw materials.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a filtered and degassed mixture of acetonitrile and water (e.g., 50:50 v/v) with a suitable pH modifier like phosphoric acid.

• Standard Solution Preparation: Accurately weigh and dissolve a known amount of the reference standard in the mobile phase to achieve a target concentration (e.g., 0.5 mg/mL).

• Sample Solution Preparation: Prepare the sample solution in the same manner as the standard solution.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 225 nm

  • Injection Volume: 10 µL

• System Suitability: Inject the standard solution multiple times to ensure the system is performing adequately (e.g., RSD of peak areas ≤ 2.0%).

• Analysis: Inject the standard and sample solutions and record the chromatograms.

• Calculation: Calculate the assay and impurity levels based on the peak areas and the concentration of the standard.

Gas Chromatography (GC) for Residual Solvents

GC is the standard method for detecting and quantifying residual solvents that may be present from the manufacturing process.

Experimental Workflow for GC Analysis

Caption: A typical workflow for the analysis of residual solvents by Headspace GC.

Step-by-Step Methodology:

• Standard Preparation: Prepare a stock solution containing known amounts of all potential residual solvents. Further dilute to create calibration standards.

• Sample Preparation: Accurately weigh the sample into a headspace vial and add a suitable diluent (e.g., dimethyl sulfoxide).

• GC-Headspace Conditions:

  • Column: 6% cyanopropylphenyl - 94% dimethylpolysiloxane, 30 m x 0.53 mm, 3.0 µm

  • Carrier Gas: Helium

  • Oven Temperature Program: e.g., 40°C for 20 min, then ramp to 240°C at 10°C/min, hold for 20 min.

  • Injector and Detector Temperature: 140°C and 250°C, respectively.

  • Headspace Vial Equilibration: 80°C for 60 min.

• Analysis: Analyze the headspace of the standard and sample vials.

• Calculation: Identify and quantify any residual solvents present in the sample by comparing with the calibration standards.

Conclusion

The quality control of pharmaceutical raw materials like 2-Bromo-5-chloro-benzeneethanol is a multi-faceted process that relies on a deep understanding of the material's chemical properties and its intended use. By establishing a comprehensive set of specifications and employing validated analytical methods, manufacturers can ensure the consistency and purity of these critical inputs. The comparison with an alternative intermediate highlights that while general QC principles apply, the specific tests and acceptance criteria must be tailored to the individual compound and its role in the synthetic pathway. This rigorous, science-based approach to quality control is fundamental to the development of safe and effective medicines.

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